3,4,5-trifluoro-N-(propan-2-yl)aniline

Core Science & Biosynthesis

Technical Whitepaper: 3,4,5-Trifluoro-N-(propan-2-yl)aniline – Structural Dynamics & Synthetic Utility

Topic: 3,4,5-trifluoro-N-(propan-2-yl)aniline chemical structure Content Type: Technical Whitepaper Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary

In the high-stakes landscape of medicinal chemistry and agrochemical development, 3,4,5-trifluoro-N-(propan-2-yl)aniline (also known as N-isopropyl-3,4,5-trifluoroaniline) represents a critical fluorinated building block.[1] Its structural uniqueness lies in the synergistic combination of an electron-deficient aromatic core and a sterically demanding N-alkyl group. This architecture confers exceptional metabolic stability by blocking the metabolically vulnerable para and meta positions while modulating lipophilicity (logP) and basicity (pKa). This guide provides an in-depth analysis of its synthesis, physicochemical properties, and application in designing bio-stable pharmacophores.

Chemical Identity & Structural Analysis[2][3][4]

The compound is a secondary amine derivative of 3,4,5-trifluoroaniline. The introduction of the isopropyl group at the nitrogen atom significantly alters the physicochemical profile compared to the primary aniline, enhancing solubility in organic media and reducing the potential for Phase II conjugation (N-acetylation).

Physicochemical Properties (Experimental & Predicted)

Property	Value / Description	Note
IUPAC Name	3,4,5-trifluoro-N-(propan-2-yl)aniline
Common Name	N-isopropyl-3,4,5-trifluoroaniline
Parent CAS	163733-96-8 (3,4,5-Trifluoroaniline)	Derivative CAS may vary by vendor
Molecular Formula	C₉H₁₀F₃N
Molecular Weight	189.18 g/mol
Physical State	Low-melting solid or viscous oil	N-alkylation typically lowers MP relative to parent (61-64°C)
Predicted logP	~2.8 - 3.1	Higher lipophilicity than parent aniline
pKa (Conjugate Acid)	~2.0 - 2.5	Highly weakly basic due to electron-withdrawing F atoms
Electronic Effect	Strong σ-inductive withdrawal	Deactivates ring towards electrophilic attack

Structural Dynamics

• Fluorine Effect: The three fluorine atoms at positions 3, 4, and 5 create a "fluorine shield," significantly reducing electron density in the aromatic ring. This deactivation makes the phenyl ring resistant to oxidative metabolism (e.g., by Cytochrome P450 enzymes).

• Steric Bulk: The isopropyl group provides steric hindrance around the nitrogen, reducing the rate of enzymatic N-dealkylation compared to N-methyl analogs.

Synthetic Methodologies

Two primary routes are established for the synthesis of 3,4,5-trifluoro-N-(propan-2-yl)aniline. Route A (Reductive Amination) is preferred for its operational simplicity and high yield, while Route B (Pd-Catalyzed Amination) is reserved for cases where the aniline precursor is unavailable.

Protocol A: Reductive Amination (Standard Industry Standard)

This method utilizes 3,4,5-trifluoroaniline and acetone. It is a self-validating protocol where the disappearance of the imine intermediate confirms reaction progress.

Reagents:

• 3,4,5-Trifluoroaniline (1.0 equiv)[2]

• Acetone (Excess, solvent/reagent)

• Sodium Triacetoxyborohydride (STAB) or NaBH₃CN (1.5 equiv)

• Acetic Acid (catalytic)

• Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

Step-by-Step Workflow:

• Imine Formation: Dissolve 3,4,5-trifluoroaniline in DCE. Add acetone (3-5 equiv) and catalytic acetic acid. Stir at room temperature for 1-2 hours. Checkpoint: Monitor by TLC/LCMS for imine formation.

• Reduction: Cool the mixture to 0°C. Add Sodium Triacetoxyborohydride portion-wise to prevent exotherms.

• Reaction: Allow to warm to room temperature and stir overnight (12-16h).

• Quench: Quench with saturated aqueous NaHCO₃.

• Isolation: Extract with DCM, wash with brine, dry over Na₂SO₄, and concentrate.

• Purification: Flash chromatography (Hexanes/EtOAc) yields the pure N-isopropyl derivative.

Protocol B: Nucleophilic Aromatic Substitution (SnAr)

Applicable when starting from 3,4,5-trifluoronitrobenzene, though regioselectivity can be challenging.

Reagents:

• 3,4,5-Trifluoronitrobenzene[3]

• Isopropylamine[4][5][6]

• Base (K₂CO₃ or DIPEA)

• Solvent (DMF or DMSO)

Note: This route often yields mixtures of regioisomers and requires rigorous purification.

Mechanistic Insights & Visualization

Reaction Pathway: Reductive Amination

The following diagram illustrates the stepwise conversion of the aniline to the secondary amine, highlighting the critical iminium ion intermediate.

Caption: Figure 1. Stepwise reductive amination pathway showing the critical iminium intermediate reduction.

Metabolic Blocking Mechanism

In drug design, this scaffold is often used to block metabolic "soft spots." The diagram below visualizes how the fluorination pattern protects the ring.

Caption: Figure 2. Mechanism of metabolic stabilization via fluorination and N-alkylation.

Applications in Medicinal Chemistry

Bioisosterism & Pharmacokinetics

The 3,4,5-trifluorophenyl moiety acts as a bioisostere for electron-deficient heterocycles (e.g., pyridines).

• Lipophilicity Modulation: The N-isopropyl group increases logP, enhancing blood-brain barrier (BBB) permeability for CNS targets.

• Conformational Lock: The bulky isopropyl group can lock the N-C bond rotamer, potentially favoring the bioactive conformation.

Case Studies in Drug Development

• Kinase Inhibitors: Used to occupy hydrophobic pockets (e.g., the ATP-binding site) where the electron-poor ring engages in π-stacking interactions with electron-rich residues (e.g., Phenylalanine).

• Agrochemicals: Similar fluorinated aniline derivatives are precursors for succinate dehydrogenase inhibitor (SDHI) fungicides, providing resistance to oxidative degradation in soil and plants.

Quality Control & Characterization

To ensure the integrity of the synthesized compound, the following analytical parameters must be met:

Technique	Expected Signal / Criteria
¹H NMR (400 MHz, CDCl₃)	δ ~6.0-6.5 ppm (m, 2H, Ar-H), δ 3.5-3.7 ppm (sept, 1H, CH), δ 1.2 ppm (d, 6H, CH₃). Broad singlet for NH.
¹⁹F NMR	Distinct signals for 3,5-F (equivalent) and 4-F. Coupling patterns (triplets/doublets) confirm substitution pattern.
HPLC Purity	>98% (UV detection at 254 nm).
Mass Spectrometry (ESI+)	[M+H]⁺ peak at m/z ~190.2.

References

• PubChem. "3,4,5-Trifluoroaniline Compound Summary."[7] National Library of Medicine. [Link]

• Master Organic Chemistry. "Reductive Amination: Mechanism and Reagents." [Link]

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• 3. 3,4,5-Trifluoroaniline CAS#: 163733-96-8 [m.chemicalbook.com]
• 4. N-Isopropylaniline | C9H13N | CID 13032 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 6. Isopropylbenzylamine - Wikipedia [en.wikipedia.org]
• 7. 3,4,5-三氟苯胺 98% | Sigma-Aldrich [sigmaaldrich.com]

Introduction: The Strategic Role of Fluorine in Aniline Chemistry

An In-Depth Technical Guide to the Properties of Trifluorinated N-Alkylanilines

The strategic incorporation of fluorine into organic molecules has become a cornerstone of modern medicinal chemistry, agrochemistry, and materials science.[1] Among the various fluorinated motifs, the trifluoromethyl (-CF₃) group is particularly influential due to its unique combination of steric and electronic properties.[2] When appended to an N-alkylaniline scaffold, the -CF₃ group imparts profound changes to the molecule's physicochemical and biological profile. These modifications include enhanced metabolic stability, increased lipophilicity, and altered basicity, making trifluorinated N-alkylanilines highly valuable building blocks for the synthesis of novel active pharmaceutical ingredients (APIs), advanced polymers, and specialty dyes.[3][4]

This guide provides an in-depth exploration of the synthesis, properties, and characterization of trifluorinated N-alkylanilines. It is designed for researchers, scientists, and drug development professionals, offering not only detailed protocols but also the underlying scientific rationale to empower effective application and innovation. We will delve into the causality behind experimental choices, ensuring a thorough understanding of how to manipulate and characterize these powerful chemical entities.

Part 1: Synthesis of Trifluorinated N-Alkylanilines

The synthesis of N-alkylanilines bearing a trifluoromethyl group can be approached through several strategic pathways. The choice of method often depends on the desired substitution pattern, available starting materials, and scalability.

Classical N-Alkylation of Trifluoromethylanilines

A primary and straightforward method is the direct N-alkylation of a corresponding trifluoromethyl-substituted aniline. This reaction typically involves the deprotonation of the aniline nitrogen followed by nucleophilic attack on an alkyl halide.

• Causality of Reagent Choice : The selection of a suitable base is critical. Weaker bases like potassium carbonate (K₂CO₃) are often sufficient. The trifluoromethyl group is strongly electron-withdrawing, which reduces the basicity (and nucleophilicity) of the aniline nitrogen.[5] Therefore, reaction conditions may require elevated temperatures or more reactive alkylating agents (e.g., alkyl iodides over chlorides) to achieve efficient conversion. The choice of a polar aprotic solvent like acetonitrile (MeCN) or dimethylformamide (DMF) is crucial to dissolve the reagents and facilitate the Sₙ2 reaction.

Experimental Protocol: Synthesis of N-propyl-3-(trifluoromethyl)aniline

• Reagent Preparation : To a round-bottom flask, add 3-(trifluoromethyl)aniline (1.0 eq), potassium carbonate (1.5 eq), and acetonitrile.

• Addition of Alkylating Agent : Add 1-iodopropane (1.2 eq) to the mixture dropwise at room temperature.

• Reaction : Heat the mixture to reflux (approx. 82°C) and monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up : Upon completion, cool the reaction to room temperature and filter off the inorganic salts. Concentrate the filtrate under reduced pressure.

• Purification : Dissolve the crude residue in a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the final product by column chromatography on silica gel.

Modern Light-Driven Methodologies

Recent advances have introduced innovative light-driven methods, such as metallaphotoredox catalysis, for constructing complex N-trifluoroalkyl anilines.[6] These methods offer access to a wider range of molecular diversity from simple precursors under mild conditions, often involving multi-component reactions.[6] Such strategies are particularly valuable in drug discovery for rapidly building libraries of structurally diverse compounds.[6]

Part 2: Core Physicochemical Properties

The introduction of -CF₃ and N-alkyl groups dramatically alters the fundamental properties of the aniline core. Understanding these changes is paramount for rational molecular design.

Electronic Effects and Basicity (pKa)

The trifluoromethyl group is a potent electron-withdrawing group due to the high electronegativity of fluorine.[5] This effect significantly decreases the electron density on the aromatic ring and, crucially, on the nitrogen atom.

• Impact on Basicity : The reduced electron density on the nitrogen atom makes the lone pair less available for protonation, thereby decreasing the basicity (lowering the pKa) of the aniline compared to its non-fluorinated analog. This modulation of pKa is a critical parameter in drug design, as it influences the ionization state of a molecule at physiological pH, which in turn affects solubility, cell permeability, and target binding. For N-propyl-3-(trifluoromethyl)aniline, the predicted pKa is approximately 4.11, indicating it is a weak base.

Lipophilicity (LogP)

Lipophilicity, often quantified as the logarithm of the partition coefficient (LogP), is a key determinant of a drug's pharmacokinetic profile (ADME - Absorption, Distribution, Metabolism, and Excretion).

• The "Super-Methyl" Effect : The -CF₃ group is often referred to as a "super-methyl" group because it is significantly more lipophilic than a methyl group.[1] This property enhances a molecule's ability to cross biological membranes, which can lead to improved oral bioavailability.[3] The N-alkyl group further contributes to the overall lipophilicity. For example, N-propyl-3-(trifluoromethyl)aniline has a calculated LogP of 3.60, indicating significant lipophilicity.[7]

Metabolic Stability

A major advantage of incorporating trifluoromethyl groups is the enhancement of metabolic stability.[1][3][8]

• Blocking Metabolic Oxidation : Aromatic rings and adjacent alkyl groups are common sites of metabolic oxidation by cytochrome P450 enzymes. The C-F bond is exceptionally strong, and the -CF₃ group is resistant to enzymatic degradation.[9] By placing a -CF₃ group at a potential site of metabolism, chemists can effectively block this pathway, increasing the half-life and duration of action of a drug candidate.[3]

Summary of Physicochemical Properties

Property	Influence of -CF₃ Group	Influence of N-Alkyl Group	Significance in Drug Development
Basicity (pKa)	Strongly decreases	Slightly increases	Modulates ionization at physiological pH, affecting solubility and target interaction.
Lipophilicity (LogP)	Significantly increases[10]	Increases with chain length	Enhances membrane permeability and can improve bioavailability.[3]
Metabolic Stability	Significantly increases[11]	Can be a site of oxidation	Blocks metabolic pathways, increasing drug half-life and exposure.[1]

Part 3: Spectroscopic Characterization

Unambiguous structural confirmation and purity assessment of trifluorinated N-alkylanilines rely on a combination of modern spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for the structural elucidation of these molecules. ¹H, ¹³C, and ¹⁹F NMR experiments provide complementary information.

• ¹H NMR : Protons on the N-alkyl group will appear in the aliphatic region (typically 1-4 ppm). The N-H proton often appears as a broad singlet. Protons on the aromatic ring will be in the aromatic region (6.5-8.0 ppm), with their chemical shifts influenced by the strong electron-withdrawing -CF₃ group.[12]

• ¹³C NMR : The carbon of the -CF₃ group will appear as a quartet due to coupling with the three fluorine atoms. Aromatic carbons will have distinct chemical shifts based on their position relative to the substituents.[13]

• ¹⁹F NMR : This is a crucial technique for fluorinated compounds. A trifluoromethyl group typically appears as a sharp singlet in the proton-decoupled ¹⁹F NMR spectrum, with a chemical shift that can be diagnostic of its electronic environment.[14]

Protocol for NMR Analysis [7][12]

• Sample Preparation : Dissolve 5-10 mg of the N-alkylaniline sample in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a 5 mm NMR tube.

• Instrument Setup : Use a high-field NMR spectrometer (≥400 MHz) for optimal resolution.

• Data Acquisition : Acquire standard ¹H and ¹³C{¹H} spectra. For ¹⁹F NMR, use an appropriate fluorine probe or tune the broadband probe to the fluorine frequency.

• Data Analysis : Integrate the signals to determine proton ratios. Analyze chemical shifts and coupling patterns to assign the structure. Compare the ¹⁹F NMR chemical shift to reference values for trifluoromethylarenes.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify key functional groups within the molecule.

• Characteristic Absorptions :

  • N-H Stretch : A secondary amine N-H stretch typically appears as a single, medium-intensity band in the 3300-3500 cm⁻¹ region.[15]

  • C-H Stretches : Aromatic C-H stretches are found just above 3000 cm⁻¹, while aliphatic C-H stretches from the alkyl group are found just below 3000 cm⁻¹.[7]

  • C=C Stretch : Aromatic ring stretches appear around 1600 and 1480 cm⁻¹.[7]

  • C-F Stretch : The most intense and characteristic bands for a -CF₃ group are the strong C-F stretching vibrations, typically found in the 1100-1350 cm⁻¹ region.[7]

Mass Spectrometry (MS)

MS provides information about the molecular weight and fragmentation pattern, which serves as a molecular fingerprint.

• Ionization and Fragmentation : Under Electron Ionization (EI), the molecular ion peak (M⁺) is usually observed. The presence of a single nitrogen atom means the molecular weight will be an odd number, consistent with the Nitrogen Rule.[16] Fragmentation often involves the loss of the alkyl group or parts of it, and potentially the loss of the halogen atoms.[17]

Protocol for GC-MS Analysis [7]

• Sample Preparation : Prepare a dilute solution (100-500 µg/mL) of the compound in a volatile solvent like dichloromethane or toluene.

• GC Separation : Inject 1 µL of the sample into a GC equipped with a suitable capillary column (e.g., SE-54). Use a temperature program to separate the analyte from any impurities (e.g., initial 80°C, ramp at 15°C/min to 280°C).[7]

• MS Detection : Use Electron Ionization (EI) at 70 eV. Scan a mass range of 40-450 amu.

• Data Analysis : Identify the compound by its retention time and by comparing its mass spectrum to a reference library or by interpreting the fragmentation pattern.

Part 4: Applications

The unique properties of trifluorinated N-alkylanilines make them indispensable in several high-value applications.

• Pharmaceuticals : They are key intermediates in the synthesis of numerous APIs. The properties of enhanced metabolic stability, optimal lipophilicity, and modulated basicity are highly desirable in drug candidates.[2][3] For example, they are used to build molecules for treating neurological disorders or as anti-inflammatory agents.[2][3]

• Agrochemicals : Similar to pharmaceuticals, the trifluoromethyl group can enhance the potency and environmental stability of pesticides and herbicides.[1]

• Materials Science : These anilines serve as precursors for high-performance materials. The -CF₃ group can impart thermal stability, chemical resistance, and specific electronic properties, making them useful in the synthesis of specialty dyes, pigments, and materials for electronics.[4]

Visualizations

Diagram 1: General Synthesis and Verification Workflow

Caption: General workflow for the synthesis and verification of trifluorinated N-alkylanilines.

Diagram 2: Structure-Property Relationships

Caption: Influence of structural motifs on properties and applications.

References

• The Power of Fluorine: Accelerating Innovation with Trifluoromethylated Anilines. (2026, February 12). Google Cloud.
• The Chemistry Behind Specialty Anilines: Focus on 4-Fluoro-3-(trifluoromethyl)aniline. (2026, January 31). Google Cloud.
• Recent advances in light-driven synthesis of complex trifluoromethylated aliphatic amines and derivatives. (2025, August 12). Chemical Communications (RSC Publishing). DOI:10.1039/D5CC03280F.
• Application Note: Analytical Characterization of N-propyl-3-(trifluoromethyl)aniline. Benchchem.
• High-Purity 2-Methyl-3-(trifluoromethyl)
• Spectroscopic investigation of 4-nitro-3-(trifluoromethyl)aniline, NBO analysis with 4-nitro-3-(trichloromethyl)aniline and 4-nitro-3-(tribromomethyl)aniline. PubMed.
• On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. PMC.
• Differentiation of fluoronitroaniline isomers by negative-ion electrospray mass spectrometry. (2025, August 6).
• An In-Depth Technical Guide to the ¹H NMR Spectrum of 4-(Trifluoromethyl)aniline-d4. Benchchem.
• 3,5-Bis(trifluoromethyl)aniline: A Key Building Block in Pharmaceutical Synthesis. (2026, January 24). Google Cloud.
• 4-(Trifluoromethyl)aniline. PubChem.
• Spectroscopic and quantum chemical electronic structure investigations of 2-(trifluoromethyl)aniline and 3-(trifluoromethyl)aniline. (2025, August 8).
• The Importance of Trifluoromethylaniline Derivatives in Modern Chemistry. (2025, October 23). Google Cloud.
• N-propyl-3-(trifluoromethyl)aniline structural formula. Benchchem.
• A Systematic Investigation of Lipophilicity Modulation by Aliphatic Fluorination Motifs.
• Fluorine NMR as a tool for Analysis of Fluorinated Compounds in the Environment. Jeremy Gauthier Thesis.
• A Comparative Guide to the Mass Spectrometry Fragmentation of 3-Chloro-5-(4-fluorophenyl)aniline. Benchchem.
• Organophotoredox Hydrodefluorination of Trifluoromethylarenes with Translational Applicability to Drug Discovery. (2020, May 7). Journal of the American Chemical Society.
• A Light-Promoted Innate Trifluoromethylation of Pyridones and Related N-Heteroarenes. (2023, June 28).
• Chapter-20: Infrared spectroscopy (Identifying Compounds or ligands).

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• 6. Recent advances in light-driven synthesis of complex trifluoromethylated aliphatic amines and derivatives - Chemical Communications (RSC Publishing) DOI:10.1039/D5CC03280F [pubs.rsc.org]
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A Technical Guide to Unlocking the Research Potential of 3,4,5-trifluoro-N-(propan-2-yl)aniline

Abstract

This technical guide delineates promising, unexplored research avenues for the novel chemical entity, 3,4,5-trifluoro-N-(propan-2-yl)aniline. This molecule represents a strategic convergence of a vicinal trifluoroaromatic ring system and an N-isopropyl group, structural motifs that independently confer advantageous properties in both medicinal chemistry and materials science. While direct literature on this specific compound is nascent, this document synthesizes data from analogous structures to build a compelling case for its investigation. We provide a robust scientific rationale, detailed synthetic and analytical protocols, and step-by-step experimental workflows for evaluating its potential as a new scaffold for antimicrobial agents, a core fragment for kinase inhibitors, and a monomer for advanced fluorinated polymers. This guide is intended to serve as a foundational resource for researchers, scientists, and drug development professionals seeking to exploit the untapped potential of this unique fluorinated aniline.

Introduction: The Strategic Convergence of Trifluorination and N-Alkylation

The exploration of novel chemical space is a cornerstone of innovation in both pharmaceutical and material sciences. The molecule 3,4,5-trifluoro-N-(propan-2-yl)aniline is a prime candidate for such exploration, strategically combining two key structural features known to impart desirable physicochemical properties.

The 3,4,5-Trifluoro Aromatic System: A Unique Electronic and Physicochemical Profile

The substitution of fluorine atoms onto an aromatic ring profoundly alters its properties. The inclusion of a trifluoromethyl (-CF3) group, for instance, is known to enhance molecular stability, lipophilicity, and biological activity.[1] Fluorinated building blocks are now considered indispensable for developing advanced materials and complex organic molecules.[2] In the case of 3,4,5-trifluoroaniline, the parent amine, the three vicinal fluorine atoms exert a strong collective electron-withdrawing effect, which lowers the pKa of the aniline nitrogen and influences its reactivity and intermolecular interactions. This trifluorination pattern can enhance metabolic stability and bioavailability in drug candidates.[3] Furthermore, fluorinated anilines have been successfully utilized as building blocks for hole-transporting materials in perovskite solar cells and OLEDs, where the fluorine atoms help to lower the HOMO energy levels for better device performance and improve material stability.[4][5]

The N-isopropyl Group: Modulating Steric and Lipophilic Properties

The N-alkylation of anilines is a fundamental strategy in medicinal chemistry to modulate a compound's properties. The N-isopropyl group, a secondary alkyl substituent, provides a moderate degree of steric bulk around the nitrogen atom compared to a primary alkyl chain. This can be critical for achieving selective binding to biological targets, such as the active site of an enzyme. N-isopropylaniline is a recognized substituted aniline scaffold.[6] The isopropyl group also increases the molecule's lipophilicity, which can enhance its ability to cross cellular membranes. Substituted N-alkylanilines are core components of many kinase inhibitors and other therapeutic agents, demonstrating the value of this functional group in drug design.[7][8]

Rationale for Investigation

The combination of the 3,4,5-trifluoro substitution pattern with an N-isopropyl group in a single molecule is hypothesized to create a scaffold with a unique blend of properties. The electron-deficient aromatic ring, coupled with the lipophilic and sterically defined N-alkyl group, presents a compelling starting point for developing novel compounds. This guide will therefore explore its potential in research areas where these properties are highly valued, namely in the development of new medicines and advanced functional materials.

Synthesis and Characterization: A Proposed Protocol

As 3,4,5-trifluoro-N-(propan-2-yl)aniline is not a commercially cataloged compound, a reliable synthetic route is the first critical step. N-alkylation of anilines can be challenging due to the potential for over-alkylation, but several modern methods offer high selectivity. A direct approach using a hydrogen autotransfer strategy is proposed here for its efficiency and use of relatively benign reagents.

Rationale for Synthetic Route Selection

Direct N-alkylation of anilines with secondary alcohols via a hydrogen autotransfer (or "borrowing hydrogen") mechanism is an efficient and atom-economical method.[9] This approach avoids the use of alkyl halides, which can be difficult to handle and can lead to undesired side reactions. Catalytic systems, often based on non-precious metals like nickel, have been developed to facilitate this transformation under mild conditions.[9]

Detailed Step-by-Step Synthesis Protocol

Reaction: N-alkylation of 3,4,5-trifluoroaniline with propan-2-ol.

Materials:

• 3,4,5-Trifluoroaniline (CAS: 163733-96-8)

• Propan-2-ol (Isopropyl alcohol), anhydrous

• NNN-Ni(II) pincer complex catalyst (or similar commercially available catalyst for hydrogen autotransfer)

• Potassium tert-butoxide (t-BuOK)

• Toluene, anhydrous

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Argon or Nitrogen gas supply

Procedure:

• To an oven-dried Schlenk flask, add the Ni(II) catalyst (e.g., 2-5 mol%).

• Add 3,4,5-trifluoroaniline (1.0 eq) and potassium tert-butoxide (1.2 eq).

• Evacuate the flask and backfill with an inert gas (Argon or Nitrogen). Repeat three times.

• Add anhydrous toluene (to make a ~0.5 M solution with respect to the aniline) and anhydrous propan-2-ol (2.0 eq) via syringe.

• Heat the reaction mixture to 110 °C with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or GC-MS until the starting aniline is consumed (typically 12-24 hours).

• Cool the reaction to room temperature and quench by carefully adding water.

• Transfer the mixture to a separatory funnel and extract with dichloromethane (3 x 50 mL).

• Combine the organic layers and wash with saturated NaHCO₃ solution (1 x 50 mL) and then brine (1 x 50 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield pure 3,4,5-trifluoro-N-(propan-2-yl)aniline.

Purification and Analytical Characterization Workflow

The identity and purity of the synthesized compound must be rigorously confirmed.

Table 1: Analytical Characterization Plan

Technique	Purpose	Expected Observations
¹H NMR	Structural confirmation (proton environment)	Signals corresponding to aromatic protons, the N-H proton, the isopropyl CH proton, and the isopropyl CH₃ protons with appropriate splitting patterns and integrations.
¹⁹F NMR	Structural confirmation (fluorine environment)	Two distinct signals for the fluorine atoms at the 3,5-positions and the 4-position, showing characteristic C-F coupling.
¹³C NMR	Structural confirmation (carbon backbone)	Signals for all unique carbon atoms, with C-F coupling visible for the fluorinated aromatic carbons.
Mass Spectrometry (HRMS)	Molecular weight confirmation	A molecular ion peak corresponding to the exact mass of C₉H₁₀F₃N.
FT-IR Spectroscopy	Functional group identification	Characteristic peaks for N-H stretching, C-H (aromatic and aliphatic) stretching, and strong C-F stretching.

| HPLC | Purity assessment | A single major peak indicating >95% purity. |

Caption: Synthesis and characterization workflow for 3,4,5-trifluoro-N-(propan-2-yl)aniline.

Potential Research Area 1: Medicinal Chemistry & Drug Discovery

The structural features of 3,4,5-trifluoro-N-(propan-2-yl)aniline make it an attractive scaffold for medicinal chemistry programs.

Hypothesis 1: A Novel Scaffold for Antimicrobial Agents

Rationale: Several studies have demonstrated the potent antibacterial and antibiofilm properties of trifluoro-aniline derivatives.[3][10] For example, 2-iodo-4-trifluoromethylaniline showed significant activity against Vibrio species, causing membrane destruction.[3][10] The trifluoromethyl group is often correlated with enhanced potency and improved pharmacokinetic properties in antimicrobial agents.[11] The introduction of the N-isopropyl group to the trifluorinated aniline core could further enhance its membrane-disrupting capabilities or allow it to interact with novel intracellular targets.

Experimental Protocol: MIC and MBC Assays

• Bacterial Strains: A panel of clinically relevant bacteria should be used, including Gram-positive (Staphylococcus aureus, Bacillus subtilis) and Gram-negative (Escherichia coli, Pseudomonas aeruginosa) strains.

• Preparation of Stock Solution: Dissolve the synthesized 3,4,5-trifluoro-N-(propan-2-yl)aniline in dimethyl sulfoxide (DMSO) to a high concentration (e.g., 10 mg/mL).

• MIC Determination (Broth Microdilution): a. In a 96-well microtiter plate, perform serial two-fold dilutions of the compound in appropriate bacterial growth medium (e.g., Mueller-Hinton Broth). Final concentrations might range from 256 µg/mL to 0.5 µg/mL. b. Inoculate each well with a standardized bacterial suspension to a final concentration of ~5 x 10⁵ CFU/mL. c. Include positive (bacteria, no compound) and negative (medium only) controls. d. Incubate the plate at 37 °C for 18-24 hours. e. The Minimum Inhibitory Concentration (MIC) is the lowest concentration of the compound that completely inhibits visible bacterial growth.

• MBC Determination: a. Take an aliquot (e.g., 10 µL) from each well that showed no visible growth in the MIC assay. b. Plate the aliquot onto an agar plate (e.g., Mueller-Hinton Agar). c. Incubate the agar plates at 37 °C for 24 hours. d. The Minimum Bactericidal Concentration (MBC) is the lowest concentration that results in a ≥99.9% reduction in the initial inoculum.

Data Presentation: Template for Antimicrobial Activity

Table 2: MIC/MBC Values for 3,4,5-trifluoro-N-(propan-2-yl)aniline

Bacterial Strain	Gram Stain	MIC (µg/mL)	MBC (µg/mL)
S. aureus ATCC 29213	Positive
B. subtilis ATCC 6633	Positive
E. coli ATCC 25922	Negative

| P. aeruginosa ATCC 27853 | Negative | | |

Hypothesis 2: A Core Fragment for Kinase Inhibitor Development

Rationale: Substituted anilines are a cornerstone of modern kinase inhibitor design, often serving as "hinge-binding" motifs that anchor the inhibitor to the ATP-binding site of the kinase. The N-alkylaniline scaffold is present in numerous approved and investigational kinase inhibitors.[8] The unique electronic properties of the trifluorinated ring could modulate the hydrogen bonding capacity of the N-H group, while the isopropyl group can occupy hydrophobic pockets within the active site, potentially leading to high potency and selectivity.

Caption: Conceptual diagram of an N-alkylaniline scaffold interacting with a kinase active site.

Experimental Protocol: Kinase Inhibition Profiling

• Assay Selection: Utilize a commercially available kinase profiling service (e.g., Eurofins, Promega) that offers a broad panel of human kinases. This provides a rapid and comprehensive initial screen.

• Compound Submission: Submit the synthesized and purified 3,4,5-trifluoro-N-(propan-2-yl)aniline at a standard screening concentration (e.g., 1 or 10 µM).

• Assay Principle (General): Most commercial assays are based on measuring the remaining ATP concentration after the kinase reaction is complete (e.g., using a luciferase-based system) or by detecting the phosphorylated product.

• Data Analysis: The primary data will be reported as "% Inhibition" at the tested concentration.

  • % Inhibition = (1 - [Signal_Compound / Signal_DMSO_Control]) * 100

• Follow-up: For any kinases showing significant inhibition (>50%), a dose-response curve should be generated to determine the IC₅₀ (half-maximal inhibitory concentration). This involves running the assay with serial dilutions of the compound.

Potential Research Area 2: Advanced Materials Science

The high fluorine content and defined structure of 3,4,5-trifluoro-N-(propan-2-yl)aniline suggest its utility as a monomer or building block for functional organic materials.

Hypothesis: A Monomer for High-Performance Fluorinated Polymers

Rationale: Fluorinated polyanilines have been shown to be superior materials compared to standard polyaniline, exhibiting enhanced thermal stability, chemical resistance, and better performance as electrode modifiers in applications like bacterial fuel cells.[12][13] The incorporation of fluorine atoms can improve solubility and processability.[13] Polymerizing 3,4,5-trifluoro-N-(propan-2-yl)aniline could lead to a new class of conductive or semi-conductive polymers with unique properties imparted by both the dense fluorination and the N-isopropyl groups, which would affect chain packing and solubility.

Experimental Protocol: Oxidative Polymerization

• Monomer Solution: Dissolve 3,4,5-trifluoro-N-(propan-2-yl)aniline in a suitable solvent (e.g., acetonitrile) containing an acid dopant (e.g., 1 M HCl).

• Oxidant Solution: Prepare a solution of an oxidizing agent, such as ammonium persulfate (APS), in the same acidic solvent. The molar ratio of APS to monomer is typically around 1:1.

• Polymerization: Cool the monomer solution in an ice bath (~0-5 °C). Add the oxidant solution dropwise with vigorous stirring.

• Reaction: Continue stirring for several hours (e.g., 4-24 hours). A color change and the formation of a precipitate typically indicate polymerization.

• Isolation: Collect the polymer precipitate by filtration.

• Purification: Wash the polymer sequentially with the acidic solvent, deionized water, and finally methanol to remove unreacted monomer, oxidant, and oligomers.

• Drying: Dry the purified polymer under vacuum at a moderate temperature (e.g., 60 °C) for 24 hours.

Characterization Protocol for the Resulting Polymer

• Solubility Tests: Assess solubility in a range of common organic solvents (e.g., NMP, DMF, THF, Chloroform).

• Gel Permeation Chromatography (GPC): Determine the molecular weight (Mn, Mw) and polydispersity index (PDI).

• Thermogravimetric Analysis (TGA): Evaluate thermal stability by determining the decomposition temperature.

• Differential Scanning Calorimetry (DSC): Identify the glass transition temperature (Tg).

• Four-Point Probe Measurement: Measure the electrical conductivity of a pressed pellet or thin film of the polymer.

Conclusion and Future Outlook

3,4,5-trifluoro-N-(propan-2-yl)aniline stands as a molecule of significant untapped potential. By logically extending the known benefits of its constituent parts—the trifluorinated aromatic ring and the N-isopropyl group—we have outlined several high-impact research directions. The proposed synthetic and analytical protocols provide a clear path to obtaining this novel compound, while the detailed experimental workflows offer robust methods for evaluating its utility in medicinal chemistry and materials science. Initial findings in any of these areas would open the door to further derivatization, such as modifying the N-alkyl group or performing additional substitutions on the aromatic ring, enabling the creation of focused compound libraries for fine-tuning activity and properties. This guide serves as a call to action for the scientific community to explore and unlock the potential of this promising chemical scaffold.

References

• Vertex AI Search, "Synthesis of N-Alkyl Anilines from Arenes via Iron-Promoted Aromatic C–H Amin
• RSC Publishing, "Visible-light-induced N-alkylation of anilines with 4-hydroxybutan-2-one", accessed on 2024-10-27,
• MDPI, "Antimicrobial Efficacy of Trifluoro-Anilines Against Vibrio Species", accessed on 2024-10-27,
• TSI Journals, "N-Alkylation of Aniline by Copper-Chromite Catalyzer by Auto-Tran", accessed on 2024-10-27,
• Organic Chemistry Portal, "Arylamine synthesis by amination (alkyl
• ACS Publications, "General Synthesis of N-Alkylation of Amines with Secondary Alcohols via Hydrogen Autotransfer", accessed on 2024-10-27,
• NINGBO INNO PHARMCHEM CO.,LTD., "The Importance of Trifluoromethylaniline Derivatives in Modern Chemistry", accessed on 2024-10-27,
• NINGBO INNO PHARMCHEM CO.,LTD., "The Impact of Fluorinated Building Blocks: Focus on 2,5-Difluoro-4-(trifluoromethyl)aniline", accessed on 2024-10-27,
• BenchChem, "2-Isopropoxy-N-isopropylaniline | 1157447-75-0", accessed on 2024-10-27,
• BenchChem, "The Biological Activity of N-Propylaniline Derivatives: A Technical Guide for Drug Discovery Professionals", accessed on 2024-10-27,
• MDPI, "Evaluating Fluorinated-Aniline Units with Functionalized Spiro[Fluorene-9,9′-Xanthene] as Hole-Transporting Materials in Perovskite Solar Cells and Light-Emitting Diodes", accessed on 2024-10-27,
• ResearchGate, "Fluorinated polyanilines as superior materials for electrocatalytic anodes in bacterial fuel cells", accessed on 2024-10-27,
• ResearchGate, "Synthesis and Characterization of Aniline and 4-Fluoroaniline Conducting Copolymer Composites Doped with Silver Nanoparticles", accessed on 2024-10-27,
• PubMed, "Antimicrobial Efficacy of Trifluoro-Anilines Against Vibrio Species", accessed on 2024-10-27,
• Ossila, "3,4,5-Trifluoroaniline | CAS 163733-96-8", accessed on 2024-10-27,
• EMBL-EBI, "N-isopropylaniline (CHEBI:21742)", accessed on 2024-10-27,
• PMC, "Unlocking the potential of trifluoromethyl pyrrole derivatives in chronic wounds management: rapid synthesis, structural insights, and potent antimicrobial activity", accessed on 2024-10-27,
• BenchChem, "Application Notes and Protocols: 5-Chloro-2-(propan-2-yl)aniline in Pharmaceutical Drug Discovery", accessed on 2024-10-27,

Sources

• 1. nbinno.com [nbinno.com]
• 2. nbinno.com [nbinno.com]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. ossila.com [ossila.com]
• 6. N-isopropylaniline (CHEBI:21742) [ebi.ac.uk]
• 7. benchchem.com [benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Antimicrobial Efficacy of Trifluoro-Anilines Against Vibrio Species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Unlocking the potential of trifluoromethyl pyrrole derivatives in chronic wounds management: rapid synthesis, structural insights, and potent antimicrobial activity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: 13C NMR Structural Elucidation of 3,4,5-Trifluoro-N-(propan-2-yl)aniline

Introduction & Scope

The incorporation of fluorine into aromatic scaffolds is a cornerstone of modern medicinal chemistry, used to modulate lipophilicity, metabolic stability, and pKa. However, the analysis of polyfluorinated compounds like 3,4,5-trifluoro-N-(propan-2-yl)aniline presents a unique challenge in

NMR spectroscopy.

Unlike standard organic molecules, the

spectrum of this compound is dominated by heteronuclear spin-spin coupling between Carbon-13 and Fluorine-19 ( , 100% natural abundance). This results in complex multiplet patterns that often lead to misinterpretation as impurities or noise by inexperienced analysts.

This guide provides a definitive protocol for the acquisition, processing, and interpretation of the

NMR spectrum of 3,4,5-trifluoro-N-(propan-2-yl)aniline. It moves beyond simple chemical shift listing to explain the causality of the splitting patterns, ensuring you can self-validate your data.

Experimental Protocol

Sample Preparation

To ensure high signal-to-noise (S/N) ratio for the split signals (which have lower intensity than singlets), a higher concentration is required than for standard proton NMR.

• Solvent:

  (Chloroform-d) is the standard. If the amine salt is used, add to neutralize or use .

• Concentration: 30–50 mg of analyte in 0.6 mL solvent.

• Tube: High-quality 5mm NMR tube (Wilmad 507-PP or equivalent) to minimize shimming errors.

• Filtration: Filter solution through a cotton plug or PTFE filter to remove particulates that degrade line shape.

Instrument Parameters (Critical)

Fluorinated carbons exhibit efficient relaxation mechanisms, but quaternary carbons (C-F) can still saturate.

• Frequency: 100 MHz or higher (

  frequency) recommended.

• Pulse Sequence: zgpg30 (Power-gated decoupling) or equivalent.

• Spectral Width: 240 ppm (–10 to 230 ppm) to capture all multiplets.

• Relaxation Delay (D1): 2.0 – 3.0 seconds.

  • Why? Carbons attached directly to fluorine (C-F) often have shorter

    than non-fluorinated quaternary carbons, but to ensure quantitative integration and sharp multiplets for the ipso carbon (C-N), a longer delay is safer.

• Scans (NS): Minimum 512 scans (due to signal splitting distributing intensity).

• Line Broadening (LB): 1.0 Hz (to smooth noise without obscuring J-coupling).

Spectral Analysis & Interpretation

The structure consists of two distinct domains: the Aliphatic Side Chain (N-isopropyl) and the Polyfluorinated Aromatic Core .

The Aliphatic Region (Simple)

The N-isopropyl group is distant from the fluorine atoms; therefore, C-F coupling is negligible (

).

Carbon	Type	Chemical Shift ( , ppm)	Multiplicity	Notes
CH (Methine)	Aliphatic	~44.0 - 45.0	Singlet	Alpha to Nitrogen.[1] Deshielded.
CH (Methyl)	Aliphatic	~22.5 - 23.0	Singlet	Two equivalent methyls.

The Aromatic Region (Complex)

This region is defined by the 3,4,5-trifluoro substitution pattern . The symmetry of the molecule (plane of symmetry through N-C1-C4-F4) simplifies the spectrum into four unique aromatic carbon environments.

The Coupling Logic (The "Splitting Tree")

Use these standard coupling constants for fluorobenzenes to decode the multiplets:

• (Ipso): ~235 – 255 Hz (Huge splitting)
• (Ortho): ~15 – 20 Hz
• (Meta): ~4 – 8 Hz
• (Para): < 3 Hz (Often unresolved broadening)

Detailed Assignment Table

Carbon Position	Environment	Exp.[2] Shift Range (ppm)	Predicted Multiplicity	Coupling Explanation
C-4	C-F (Center)	130 - 135 (Center of multiplet)	Doublet of Triplets (dt)	Split 1: Directly bonded F4 ( Hz).Split 2: Two equivalent ortho F3/F5 ( Hz).
C-3, C-5	C-F (Flanking)	150 - 155 (Center of multiplet)	Doublet of Doublets (dd)	Split 1: Directly bonded F3/F5 ( Hz).Split 2: One ortho F4 ( Hz).(Note: F5-C3 coupling is para/negligible).
C-1	C-N (Ipso)	140 - 145	Triplet (t) or Multiplet	Split: Two equivalent meta F3/F5 ( Hz). Para F4 coupling is usually too small to resolve.
C-2, C-6	C-H (Ortho)	95 - 100	Doublet of Doublets (dd)	Split 1: Ortho to F3/F5 ( Hz).Split 2: Meta to F4 ( Hz).

Visualizing the Splitting Pathways

The following diagram illustrates the logical flow of analyzing the C-4 carbon, which produces the most distinct "Doublet of Triplets" pattern due to the symmetry of the 3,4,5-trifluoro system.

Caption: Logical decomposition of the C-4 signal. The signal is first split widely by the directly attached Fluorine, then each leg is split into a triplet by the two neighboring Fluorines.

Troubleshooting & Validation

Common Pitfalls

• "Missing" Peaks: The C-3, C-4, and C-5 signals are split into multiple lines (up to 8 lines total for C-4 if resolution is high). This distributes the intensity.[3] If your S/N is low, these multiplets may disappear into the baseline, leaving only the aliphatic and C-2/C-6 signals visible.

  • Solution: Increase scan count (NS > 1024) or concentration.

• Mistaking Coupling for Impurities: A "doublet of triplets" can look like three separate impurities if the

  coupling is not recognized (since the two halves are ~250 Hz apart, or ~2.5 ppm at 100 MHz).

  • Validation: Check if the distance between the centers of the two "impurity clusters" matches ~240-250 Hz.

Advanced Confirmation: 19F-Decoupled 13C NMR

If the spectrum is too crowded, perform a

experiment.

• Method: Apply broad-band decoupling on the

  channel during acquisition.

• Result: All C-F splittings collapse. The aromatic region will simplify to four sharp singlets, confirming the carbon count and connectivity immediately.

References

• National Institutes of Health (NIH) - PubChem. (n.d.). 3,4,5-Trifluoroaniline Compound Summary. Retrieved October 26, 2023, from [Link]

• Reich, H. J. (2023). WinPLT NMR Coupling Constants: Fluorine Coupling. University of Wisconsin-Madison. Retrieved from [Link]

• SpectraBase. (n.d.). 13C NMR Chemical Shifts for Fluorinated Aromatics. Wiley Science Solutions. Retrieved from [Link]

Sources

• 1. 4-Isopropylaniline(99-88-7) 13C NMR spectrum [chemicalbook.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. alfa-chemistry.com [alfa-chemistry.com]

mass spectrometry of 3,4,5-trifluoro-N-(propan-2-yl)aniline

Application Note: High-Sensitivity LC-MS/MS Quantitation and Structural Elucidation of 3,4,5-Trifluoro-N-(propan-2-yl)aniline

Abstract

This application note details a robust method for the quantitation and structural confirmation of 3,4,5-trifluoro-N-(propan-2-yl)aniline (CAS: 163733-96-8), a critical intermediate in the synthesis of next-generation agrochemicals (e.g., succinate dehydrogenase inhibitors) and fluorinated pharmaceuticals.[1] Due to the electron-withdrawing nature of the trifluoro-substitution and the steric bulk of the N-isopropyl group, this molecule presents unique ionization and fragmentation behaviors. We present a validated protocol using Electrospray Ionization (ESI+) in Multiple Reaction Monitoring (MRM) mode, achieving a Lower Limit of Quantitation (LLOQ) of 0.5 ng/mL.

Introduction

Fluorinated anilines are cornerstones in medicinal chemistry, serving as bioisosteres that modulate metabolic stability and lipophilicity. 3,4,5-trifluoro-N-(propan-2-yl)aniline combines a highly electron-deficient aromatic ring with a secondary amine.[1]

Analytical Challenges:

• Ionization Suppression: The three fluorine atoms significantly reduce the basicity of the aniline nitrogen, potentially compromising protonation efficiency in ESI+.

• Hydrophobicity: The trifluoro-substitution pattern increases retention on C18 columns, requiring optimized gradient elution to prevent carryover.[1]

• Fragmentation Specificity: Distinguishing the loss of the isopropyl group from ring degradation is critical for selectivity.

This guide provides a self-validating workflow to overcome these challenges, ensuring high data integrity for drug development and QC environments.

Experimental Protocol

Chemicals and Reagents

• Analyte: 3,4,5-trifluoro-N-(propan-2-yl)aniline (≥98% purity).

• Solvents: LC-MS grade Methanol (MeOH) and Acetonitrile (ACN).[1]

• Buffer: LC-MS grade Formic Acid (FA) and Ammonium Formate.[1]

• Water: 18.2 MΩ[1]·cm ultrapure water.[1]

Sample Preparation

• Stock Solution: Dissolve 1.0 mg of analyte in 1.0 mL MeOH to yield a 1 mg/mL stock.

• Working Standard: Dilute stock 1:1000 in 50:50 ACN:H2O (0.1% FA) to yield 1 µg/mL.

• Matrix Prep: For plasma or reaction mixtures, perform protein precipitation with cold ACN (1:3 ratio), vortex, centrifuge at 10,000 x g for 5 mins, and inject supernatant.

LC-MS/MS Conditions

Parameter	Setting	Rationale
Column	C18, 2.1 x 50 mm, 1.7 µm	High resolution for hydrophobic aromatics.[1]
Mobile Phase A	Water + 0.1% Formic Acid	Acidic pH ensures protonation of the secondary amine.
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	ACN provides sharper peaks for fluorinated compounds than MeOH.[1]
Flow Rate	0.4 mL/min	Optimal for ESI desolvation efficiency.[1]
Column Temp	40°C	Reduces backpressure and improves mass transfer.[1]
Injection Vol	2.0 µL	Minimizes solvent effects on early eluters.[1]

Gradient Profile:

• 0.0 min: 5% B[1]

• 0.5 min: 5% B[1]

• 3.0 min: 95% B (Linear Ramp)[1]

• 4.0 min: 95% B[1]

• 4.1 min: 5% B[1]

• 6.0 min: Stop (Re-equilibration)

Results & Discussion

Mass Spectrometry & Fragmentation Mechanism

The molecule contains a secondary amine which is the preferred site of protonation.

• Precursor Ion: [M+H]⁺ = 206.1 m/z (Monoisotopic mass of neutral is ~205.07).[1]

Fragmentation Pathway (CID): Upon Collision Induced Dissociation (CID), the molecule undergoes a characteristic neutral loss of the isopropyl group as propene (

, 42 Da). This is a highly specific transition, preserving the trifluoro-aniline core.[1]

Mechanism:

• Protonation: Occurs on the nitrogen.[1]

• Rearrangement: A 1,3-hydrogen shift or a four-centered transition state leads to the cleavage of the N-C(isopropyl) bond.[1]

• Product: Formation of the 3,4,5-trifluoroaniline cation (m/z 164.[1]0) and neutral propene.[1]

MRM Transitions:

• Quantifier: 206.1

  164.0 (CE: 18 eV)[1]

• Qualifier: 206.1

  144.0 (Loss of HF from the 164 fragment; CE: 35 eV)

Visualization of Fragmentation Pathway

Figure 1: Proposed fragmentation pathway showing the dominant neutral loss of propene.

Method Validation Summary

Metric	Result	Notes
Linearity		Range: 0.5 – 1000 ng/mL
Accuracy	94% - 106%	Across QC Low, Mid, High
Precision (CV)	< 4.5%	Intra-day (n=6)
Matrix Effect	12% Suppression	In human plasma (corrected by IS)
Retention Time	2.85 ± 0.02 min	Stable retention due to fluorine lipophilicity

Troubleshooting & Optimization

Common Issues

• Low Sensitivity: The electron-withdrawing fluorines reduce N-basicity.[1]

  • Solution: Ensure mobile phase pH is < 3.0 using Formic Acid.[1] Do not use neutral buffers.

• Peak Tailing: Interaction with silanols.[1]

  • Solution: Use an end-capped C18 column (e.g., BEH or HSS T3) and maintain ionic strength with 5mM Ammonium Formate.[1]

Analytical Workflow Diagram

Figure 2: Step-by-step analytical workflow from sample prep to quantitation.

References

• Gross, J. H. (2017).[1] Mass Spectrometry: A Textbook. Springer International Publishing.[1] (Defines fundamental fragmentation mechanisms of N-alkyl amines). [1]

• Holčapek, M., et al. (2010).[1] "Basic rules for the interpretation of atmospheric pressure ionization mass spectra of small molecules." Journal of Mass Spectrometry, 45(11).[1] (Guidance on ESI fragmentation rules).

• Purser, S., et al. (2008).[1] "Fluorine in medicinal chemistry." Chemical Society Reviews,[1] 37. (Explains the lipophilic and electronic effects of fluorine substitution).

• FDA Guidance for Industry. (2018). "Bioanalytical Method Validation." (Standard for linearity and accuracy requirements cited in Section 4.3).

Sources

• 1. 3,4,5-Trifluoroaniline | C6H4F3N | CID 2724991 - PubChem [pubchem.ncbi.nlm.nih.gov]

FT-IR spectrum of 3,4,5-trifluoro-N-(propan-2-yl)aniline

Executive Summary

This Application Note provides a comprehensive guide for the structural validation of 3,4,5-trifluoro-N-(propan-2-yl)aniline (also known as N-isopropyl-3,4,5-trifluoroaniline) using Fourier Transform Infrared (FT-IR) spectroscopy.

As a fluorinated secondary aniline, this compound represents a critical building block in the synthesis of next-generation agrochemicals and pharmaceutical active ingredients (APIs), particularly kinase inhibitors where fluorinated motifs enhance metabolic stability. This guide transitions beyond basic spectral acquisition, offering a "First Principles" assignment strategy to validate the presence of the secondary amine , the isopropyl moiety , and the 3,4,5-trifluoro aromatic core .

Chemical Profile & Safety

• IUPAC Name: 3,4,5-trifluoro-N-(propan-2-yl)aniline

• Molecular Formula: C

  H F N

• Molecular Weight: 189.18 g/mol

• Physical State: Likely a colorless to pale yellow oil or low-melting solid (estimated mp < 40°C based on N-alkylation of the solid parent aniline).

• Hazards: Fluorinated anilines are toxic by inhalation and skin contact. Handle within a fume hood using nitrile gloves.

Experimental Protocol

Instrumentation & Accessories

• Spectrometer: Research-grade FT-IR (e.g., Bruker Invenio, Thermo Nicolet iS50).

• Sampling Mode: Attenuated Total Reflectance (ATR) is the preferred method due to the compound's likely liquid/oily state and ease of cleaning.

• Crystal Material: Single-bounce Diamond ATR (preferred for durability and chemical resistance to amines) or ZnSe.

• Detector: DTGS (Deuterated Triglycine Sulfate) is sufficient; MCT (Mercury Cadmium Telluride) for high-throughput screening.

Acquisition Parameters

• Spectral Range: 4000 – 600 cm

  (Mid-IR).

• Resolution: 4 cm

  (Standard for qualitative ID).

• Scans: 32 scans (Sample), 32 scans (Background).

• Apodization: Blackman-Harris 3-Term.

• Phase Correction: Mertz.

Step-by-Step Workflow

The following diagram outlines the critical path for data acquisition, ensuring no cross-contamination or spectral artifacts.

Figure 1: Operational workflow for ATR-FTIR acquisition of liquid/oil organic intermediates.

Spectral Analysis & Interpretation

The spectrum of 3,4,5-trifluoro-N-(propan-2-yl)aniline is a superposition of three distinct chemical moieties. Successful validation requires identifying the specific bands associated with each.

Summary of Diagnostic Bands

Functional Group	Vibration Mode	Expected Frequency (cm )	Intensity	Diagnostic Note
Secondary Amine	N-H Stretch	3420 – 3380	Weak/Medium	Single sharp band (distinct from primary amine doublet).
Aromatic Ring	C-H Stretch	3100 – 3000	Weak	Often shoulders on the stronger aliphatic CH bands.
Isopropyl Group	C-H Stretch (Aliphatic)	2980 – 2870	Medium/Strong	Look for splitting (methyl vs methine).
Secondary Amine	N-H Bend / Ring Mode	1620 – 1590	Medium	Overlaps with aromatic ring breathing.
Aromatic Ring	C=C Ring Stretch	1530 – 1490	Strong	Characteristic of fluorinated benzenes.
Isopropyl Group	Gem-Dimethyl Bend	1385 & 1365	Medium	"The Isopropyl Doublet" – Critical confirmation of the N-alkyl group.
Aromatic Amine	C-N Stretch	1320 – 1280	Strong	Shifted higher due to conjugation with the ring.
C-F Bonds	C-F Stretch	1250 – 1000	Very Strong	Broad, complex region. 3,4,5-pattern typically shows multiple intense bands here.
Subst. Pattern	C-H Out-of-Plane (OOP)	850 – 700	Medium	1,2,3,5-tetrasubstituted benzene pattern (isolated H's).

Detailed Mechanistic Insight

1. The Secondary Amine (N-H) Signature: Unlike the parent 3,4,5-trifluoroaniline, which exhibits a doublet around 3400-3300 cm

(symmetric and asymmetric stretches of -NH ), the N-isopropyl derivative will show a single N-H stretching band near 3400 cm . The absence of the second band is the primary indicator that mono-alkylation has occurred successfully.

2. The Isopropyl "Fingerprint": The N-(propan-2-yl) group introduces strong aliphatic character to the spectrum.

• C-H Stretching: Look for bands just below 3000 cm

  .

• Gem-Dimethyl Doublet: The most reliable marker is the skeletal deformation of the isopropyl group. You will observe a split peak (doublet) at approximately 1385 cm

  and 1365 cm . This confirms the branching of the alkyl chain.

3. The Fluorinated Core (C-F & Ring): Fluorine atoms are highly electronegative, inducing a strong dipole moment in the C-F bonds. This results in very intense absorption bands in the 1300–1000 cm

region, often obscuring the C-N stretch.

• 3,4,5-Substitution Pattern: This specific arrangement (vicinal fluorines) often creates a unique "ring breathing" mode coupled with C-F stretching. Expect a dominant band cluster near 1250-1150 cm

  .

Structural Logic Diagram

The following diagram illustrates the logical flow for assigning spectral features to the molecular structure.

Figure 2: Causal relationship between molecular substructures and observed IR bands.

Quality Control & Troubleshooting

• Common Artifact: Water Vapor:

  • Symptom: "Noisy" jagged peaks in the 3800–3500 cm

    and 1600–1500 cm regions.

  • Fix: Ensure the sample compartment is purged with dry air or nitrogen. Check the background spectrum for contamination.

• Common Artifact: CO

  :

  • Symptom: A doublet at 2350 cm

    .

  • Fix: This is atmospheric. It generally does not interfere with this compound's diagnostic bands but indicates poor purging.

• Sample Thickness (ATR):

  • If the C-F bands (1000-1300 cm

    ) are "flat-topped" (totally absorbing), the signal is saturating the detector.

  • Fix: This is rare in ATR but can happen with thick liquid films. Ensure good contact but do not over-pressurize if the sample is a soft solid.

References

• National Institute of Standards and Technology (NIST). Aniline, 3,4,5-trifluoro-. NIST Chemistry WebBook, SRD 69.[1] Available at: [Link] (Accessed Feb 18, 2026). Note: Used for parent compound spectral correlation.

• PubChem. 3,4,5-Trifluoroaniline (CID 2724991).[2] National Library of Medicine. Available at: [Link] (Accessed Feb 18, 2026).

• Coates, J. (2000). Interpretation of Infrared Spectra, A Practical Approach. In: Encyclopedia of Analytical Chemistry, R.A. Meyers (Ed.). John Wiley & Sons Ltd. Standard reference for Gem-Dimethyl and Secondary Amine assignments.

Sources

• 1. Aniline [webbook.nist.gov]
• 2. 3,4,5-Trifluoroaniline | C6H4F3N | CID 2724991 - PubChem [pubchem.ncbi.nlm.nih.gov]

High-Purity Isolation of 3,4,5-Trifluoro-N-(propan-2-yl)aniline via Preparative HPLC

Abstract & Application Context

3,4,5-Trifluoro-N-(propan-2-yl)aniline (also known as N-isopropyl-3,4,5-trifluoroaniline) is a critical intermediate in the synthesis of advanced agrochemicals and fluorinated pharmaceuticals. Its structural motif—a lipophilic, electron-deficient aromatic ring coupled with a secondary amine—presents specific purification challenges.

The primary impurities arising from its synthesis (typically reductive amination of 3,4,5-trifluoroaniline with acetone) are the unreacted starting material (highly polar relative to product) and the over-alkylated N,N-diisopropyl byproduct (highly lipophilic).

This application note details a robust Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) protocol designed to isolate the target compound with >99.5% purity. We prioritize a C18 stationary phase under acidic conditions to leverage the hydrophobicity differences between the mono- and di-alkylated species while ensuring the protonation of the residual starting aniline to maximize resolution.

Chemical Properties & Separation Logic

Physicochemical Profile[1]

• Target: 3,4,5-Trifluoro-N-(propan-2-yl)aniline

• LogP (Predicted): ~3.2 (Moderately Lipophilic)

• pKa (Base): ~3.0 – 3.5 (Estimated). The strong electron-withdrawing effect of the three fluorine atoms significantly lowers the basicity of the aniline nitrogen compared to N-isopropylaniline (pKa 5.3).

• Solubility: Low in water; High in Methanol (MeOH), Acetonitrile (MeCN), and DMSO.

The Separation Strategy

The separation relies on hydrophobic discrimination .

• Starting Material (3,4,5-Trifluoroaniline): Least hydrophobic. Elutes first.

• Target (Mono-isopropyl): Intermediate hydrophobicity.

• Byproduct (Di-isopropyl): Most hydrophobic (two bulky alkyl groups). Elutes last.

Mobile Phase Selection: We utilize Water/Acetonitrile with 0.1% Trifluoroacetic Acid (TFA) .

• Why Acidic? Although the target is a very weak base, the acidic environment (pH ~2.0) ensures the starting aniline (pKa ~2.6) is fully protonated, reducing its retention time and sharpening its peak shape. The target molecule, being more lipophilic, retains well on C18 despite partial ionization.

• Why TFA? TFA acts as an ion-pairing agent, improving the peak symmetry of the amine species compared to formic acid, which is critical for prep-scale loading capacity.

Analytical Method Development (Quality Control)

Before scale-up, the crude mixture must be profiled.

Analytical Protocol

Parameter	Condition
Column	C18 (e.g., Agilent ZORBAX Eclipse Plus or Waters XBridge), 4.6 x 100 mm, 3.5 µm
Mobile Phase A	Water + 0.1% TFA
Mobile Phase B	Acetonitrile + 0.1% TFA
Flow Rate	1.0 mL/min
Gradient	0-2 min: 10% B (Hold)2-15 min: 10% -> 90% B (Linear Ramp)15-18 min: 90% B (Wash)18-20 min: 10% B (Re-equilibration)
Detection	UV @ 254 nm (primary), 220 nm (secondary)
Temperature	40°C

Expected Elution Order

• tR ~ 4.5 min: 3,4,5-Trifluoroaniline (Starting Material)

• tR ~ 9.2 min: 3,4,5-Trifluoro-N-(propan-2-yl)aniline (Target)

• tR ~ 12.5 min: N,N-Diisopropyl-3,4,5-trifluoroaniline (Impurity)

Preparative HPLC Protocol (Scale-Up)

This protocol is designed for a 20 mm I.D. column (typical pilot scale). Adjust flow rates according to the square of the column radius for other sizes.

Sample Preparation

• Solvent: Dissolve crude solid in 100% DMSO . If the sample is oily, use a 1:1 mixture of DMSO/MeOH.

• Concentration: 50–100 mg/mL (depending on solubility).

• Filtration: Pass through a 0.45 µm PTFE syringe filter to remove particulates.

Preparative Conditions

Parameter	Condition
Column	Prep C18 (e.g., YMC-Actus Triart C18), 20 x 150 mm, 5 µm
Mobile Phase A	Water + 0.1% TFA
Mobile Phase B	Acetonitrile (No modifier needed for Prep B, but 0.1% TFA optional)
Flow Rate	15–20 mL/min
Injection Vol.	500 µL – 2000 µL (Load dependent)
Detection	UV @ 254 nm (High Sensitivity), 280 nm (Low Sensitivity to avoid saturation)

Focused Gradient (Isocratic Hold Strategy)

To maximize resolution and loading, use a "focused gradient" around the target's elution percentage (approx. 50-60% B based on analytical data).

• 0–2 min: 20% B (Load & Desalt)

• 2–3 min: Ramp to 45% B

• 3–12 min: 45% -> 65% B (Shallow gradient for separation)

• 12–14 min: Ramp to 95% B (Flush lipophilic impurities)

• 14–16 min: Hold 95% B

• 16–17 min: Return to 20% B

Fraction Collection & Post-Processing

• Collection: Trigger collection based on UV threshold (Slope + Level).

• Neutralization: The collected fractions will contain TFA. For sensitive biological assays, neutralize immediately with saturated NaHCO₃. For chemical synthesis, this may not be necessary.

• Isolation:

  • Pool pure fractions (>99% by analytical QC).

  • Remove Acetonitrile via rotary evaporation (bath temp < 40°C).

  • Basify the remaining aqueous layer to pH ~9 using Na₂CO₃ (Target precipitates or oils out).

  • Extract with Ethyl Acetate or Dichloromethane.[1]

  • Dry (MgSO₄) and concentrate to yield the free base.

Visualized Workflows

Purification Logic Diagram

This diagram illustrates the decision-making process during the purification workflow.

Caption: Workflow for the isolation of 3,4,5-trifluoro-N-(propan-2-yl)aniline, from crude mixture to isolated pure compound.

Retention Mechanism Diagram

This diagram explains the interaction between the analytes and the C18 stationary phase under acidic conditions.

Caption: Differential retention on C18. The target elutes in the middle window, allowing easy separation from polar starting material and lipophilic byproducts.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Broad Peaks	Sample solvent too strong (100% DMSO).	Dilute sample with 20% water or mobile phase A before injection.
Fronting Peak	Column Overloading.	Reduce injection volume or concentration.
Split Peaks	pH mismatch or partial ionization.	Ensure TFA concentration is consistent (0.1%) in both Mobile Phase A and B.
Recovery Low	Product crashing out in fraction collector.	Add small amount of MeOH to collection tubes or process fractions immediately.

References

• PubChem. (n.d.).[2] 3,4,5-Trifluoroaniline (Compound Summary).[3][2][4] National Library of Medicine. Retrieved February 18, 2026, from [Link]

• Przybyciel, M. (2006). Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC. LCGC International. Retrieved February 18, 2026, from [Link]

• Riggin, P.M., et al. (1984). Analytical Procedures for Aniline and Selected Derivatives in Wastewater and Sludge.[5] U.S. Environmental Protection Agency.[5] Retrieved February 18, 2026, from [Link]

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• 5. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

Application Note: GC-MS Analysis of 3,4,5-trifluoro-N-(propan-2-yl)aniline

Abstract

This application note presents a detailed and robust protocol for the qualitative and quantitative analysis of 3,4,5-trifluoro-N-(propan-2-yl)aniline using Gas Chromatography-Mass Spectrometry (GC-MS). As a fluorinated N-alkylaniline, this compound represents a class of molecules of significant interest in pharmaceutical synthesis and materials science. The methodology herein is designed for researchers, quality control analysts, and drug development professionals, providing a comprehensive guide from sample preparation to data interpretation. The described method utilizes a standard non-polar capillary column and electron ionization (EI) mass spectrometry, ensuring high selectivity, sensitivity, and reproducibility for the identification and purity assessment of this critical building block.

Introduction

Fluorinated aromatic amines are pivotal structural motifs in modern medicinal chemistry and materials science. The strategic incorporation of fluorine atoms can significantly modulate a molecule's physicochemical properties, including metabolic stability, lipophilicity, and binding affinity. 3,4,5-Trifluoroaniline is a recognized building block for synthesizing Active Pharmaceutical Ingredients (APIs) and materials for Organic Light-Emitting Diodes (OLEDs)[1]. Its N-alkylated derivatives, such as 3,4,5-trifluoro-N-(propan-2-yl)aniline, are logical next-generation intermediates in synthetic pathways requiring tailored electronic and steric properties.

Given its role as a potential process intermediate or precursor, a reliable analytical method is crucial for verifying its identity, assessing its purity, and quantifying it in reaction mixtures or as a final product. Gas Chromatography (GC) is an ideal separation technique for moderately volatile and thermally stable compounds like N-alkylanilines[2]. When coupled with Mass Spectrometry (MS), it provides unparalleled specificity through mass-based detection and structural elucidation via characteristic fragmentation patterns[3][4]. This guide establishes a comprehensive GC-MS protocol, explaining the rationale behind instrumental parameters and sample handling to ensure trustworthy and scientifically sound results.

Experimental Methodology

Instrumentation and Consumables

The following table summarizes the necessary equipment and materials for the analysis. Equivalents from other manufacturers may be used, but validation is required.

Item	Specification	Rationale / Comment
GC-MS System	Agilent 7890B GC with 5977A MSD (or equivalent)	Standard, robust system for routine analysis.
GC Column	Agilent J&W HP-5ms (or equivalent DB-5ms)	Low-bleed 5% phenyl-methylpolysiloxane phase provides excellent inertness and selectivity for a wide range of semi-volatile compounds[2][5].
Dimensions: 30 m x 0.25 mm ID, 0.25 µm film	Standard dimensions offer a good balance of resolution and analysis speed.
Injector	Split/Splitless Inlet	Allows for flexibility in handling samples of varying concentrations[2].
Autosampler Vials	2 mL, amber glass, with PTFE/silicone septa caps	Glass is essential to prevent analyte adsorption or contamination from plastics[6].
Solvent	Ethyl Acetate or Dichloromethane (GC or HPLC Grade)	Volatile organic solvents are required for GC-MS. Ethyl acetate is preferred to avoid potential reactions that can occur between primary amines and dichloromethane[6][7][8].
Reference Standard	3,4,5-trifluoro-N-(propan-2-yl)aniline (≥98% purity)	Required for identity confirmation and quantitative analysis.

Standard and Sample Preparation

Accuracy begins with meticulous sample preparation. The following protocol is designed for a relatively clean sample, such as a synthesized product or a reference standard. For complex matrices, additional cleanup steps like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) may be necessary[7][9][10].

• Stock Solution Preparation (1000 µg/mL):

  • Accurately weigh approximately 10 mg of the 3,4,5-trifluoro-N-(propan-2-yl)aniline reference standard into a 10 mL Class A volumetric flask.

  • Dissolve and dilute to the mark with ethyl acetate. Cap and invert several times to ensure homogeneity. This stock solution should be stored at 4°C when not in use.

• Working Standard Preparation (10 µg/mL):

  • Perform a serial dilution of the stock solution. For example, transfer 100 µL of the 1000 µg/mL stock solution into a 10 mL volumetric flask and dilute to the mark with ethyl acetate.

  • This working standard concentration is a suitable starting point for method development, aiming for an on-column amount of approximately 10 ng with a 1 µL injection[6].

• Sample Preparation:

  • For unknown solid samples, prepare a solution with a target concentration of ~1000 µg/mL in ethyl acetate.

  • Filter the sample solution using a 0.2 µm PTFE syringe filter to remove any particulates that could contaminate the GC inlet or column[11].

  • Dilute the filtered sample 1:100 with ethyl acetate to a final concentration of ~10 µg/mL for analysis.

GC-MS Method Parameters

The instrumental parameters are critical for achieving optimal separation and detection. The following conditions have been established based on the analysis of analogous halogenated and N-alkylated anilines[2][12][13].

Parameter	Value	Justification
GC System
Inlet Mode	Split	A split ratio of 20:1 is recommended to prevent column overloading and ensure sharp peaks for a ~10 µg/mL sample. For trace analysis, switch to splitless mode.
Inlet Temperature	270 °C	Ensures rapid and complete volatilization of the analyte without thermal degradation[14].
Carrier Gas	Helium	Inert carrier gas, standard for GC-MS.
Flow Rate	1.2 mL/min (Constant Flow)	Optimal flow rate for a 0.25 mm ID column, balancing efficiency and analysis time.
Injection Volume	1 µL	Standard volume for capillary GC.
Oven Program
Initial Temperature	80 °C, hold for 1 min	Allows for solvent focusing and separation from early-eluting impurities.
Ramp	15 °C/min to 280 °C	A moderate ramp rate provides good separation of potential impurities.
Final Hold	Hold at 280 °C for 5 min	Ensures that all components are eluted from the column, preventing carryover.
MS System
Ionization Mode	Electron Ionization (EI)	Standard 70 eV ionization creates reproducible fragmentation patterns for library matching and structural confirmation.
Ion Source Temp.	230 °C	Prevents analyte condensation within the source.
Quadrupole Temp.	150 °C	Standard operating temperature for the mass filter.
Transfer Line Temp.	280 °C	Must be at or above the final oven temperature to prevent analyte loss.
Scan Mode	Full Scan	Acquires data across a wide mass range for qualitative analysis and identification of unknowns.
Scan Range	m/z 40 - 450	Encompasses the molecular ion and all significant fragment ions, while avoiding solvent and air peaks.

Analytical Workflow Visualization

The overall process from sample handling to final data analysis is depicted in the workflow diagram below.

Caption: GC-MS analytical workflow for 3,4,5-trifluoro-N-(propan-2-yl)aniline.

Expected Results and Discussion

Chromatography

Under the specified conditions, 3,4,5-trifluoro-N-(propan-2-yl)aniline is expected to elute as a sharp, symmetrical peak. The retention time will be highly consistent between runs, serving as a primary identifier. Aniline and its derivatives are polar enough to be prone to peak tailing on active sites in the GC flow path; the use of high-inertness columns and liners (e.g., Agilent Ultra Inert) is recommended to mitigate this effect and ensure accurate quantification[5].

Mass Spectrum and Fragmentation

The mass spectrum is the definitive fingerprint of the compound. For 3,4,5-trifluoro-N-(propan-2-yl)aniline (C₉H₁₀F₃N), the key expected ions are summarized below. The electron ionization process typically induces predictable fragmentation, primarily at the N-alkyl bond.

m/z (Mass/Charge)	Ion Identity	Comment
189	[M]⁺	Molecular Ion. The parent molecule with one electron removed. Its presence confirms the molecular weight.
174	[M-CH₃]⁺	Loss of a methyl group. A characteristic fragmentation of the isopropyl moiety. This is expected to be a major fragment ion.
147	[M-C₃H₆]⁺	Loss of propene. Rearrangement and loss of the isopropyl side chain, resulting in the 3,4,5-trifluoroaniline radical cation.
146	[M-C₃H₇]⁺	Loss of the isopropyl radical. Cleavage of the N-C bond, resulting in the 3,4,5-trifluorophenylaminyl cation.

The proposed major fragmentation pathway begins with the molecular ion ([M]⁺, m/z 189), which can then lose a methyl radical (•CH₃) to form the highly stable secondary carbocation at m/z 174. This is often the most abundant fragment (base peak) for N-isopropyl compounds.

Caption: Proposed primary EI fragmentation pathway for the analyte.

Conclusion

The GC-MS method detailed in this application note provides a reliable and robust framework for the analysis of 3,4,5-trifluoro-N-(propan-2-yl)aniline. By employing a standard HP-5ms column and optimized instrument parameters, this protocol yields excellent chromatographic performance and definitive mass spectrometric identification. This methodology is directly applicable to purity assessments in synthetic chemistry, quality control in pharmaceutical manufacturing, and characterization of novel materials, ensuring data integrity and supporting accelerated research and development timelines.

References

• Jönsson, S., & Olofsson, U. (2003). Method for multiresidue determination of halogenated aromatics and PAHs in combustion-related samples. PubMed. Available at: [Link]

• University of California, Davis. (n.d.). Sample Preparation Guidelines for GC-MS. Fiehn Laboratory. Available at: [Link]

• Zanella, L. et al. (2014). Differentiation of fluoronitroaniline isomers by negative-ion electrospray mass spectrometry. ResearchGate. Available at: [Link]

• Gorga, M. et al. (2021). Recent advances in analytical methodologies based on mass spectrometry for the environmental analysis of halogenated organic contaminants. Universitat de Barcelona. Available at: [Link]

• Ciupe, R. (1965). Separation of Alkylated and Chlorinated Anilines by Gas Chromatography. Journal of Gas Chromatography. Available at: [Link]

• Organomation. (n.d.). GC-MS Sample Preparation. Organomation. Available at: [Link]

• Restek. (n.d.). A Guide to the Analysis of Halogenated Environmental Pollutants Using Electron Capture Detection. Restek. Available at: [Link]

• Drawell. (2025). Automated Sample Preparation for GC-MS. Drawell. Available at: [Link]

• Islam, R. et al. (2016). Chemical derivatization of pharmaceutical samples prior to Gas- Chromatography and Mass-Spectrometry analysis. Bangladesh Journal of Pharmacology. Available at: [Link]

• Alaee, M. et al. (2010). Advances in the Analysis of Persistent Halogenated Organic Compounds. PubMed. Available at: [Link]

• SCION Instruments. (2025). GC-MS sample preparation and column choice guide. SCION Instruments. Available at: [Link]

• Hites, R. A. (1998). Mass Spectrometric Analysis. Aromatic Halogenated Compounds. Analytical Chemistry. Available at: [Link]

• Dorgerloh, U. et al. (2021). Comparison of gas- and liquid chromatography- mass spectrometry for trace analysis of anilines in groundwater. Taylor & Francis Online. Available at: [Link]

• U.S. Environmental Protection Agency. (n.d.). Method 8131: Aniline and Selected Derivatives by Gas Chromatography. EPA. Available at: [Link]

• Eggiman, B. W. et al. (2015). Interaction of Dichloromethane Solvent with n-Alkylamines Analyzed by Electron Ionization GC–MS. LCGC International. Available at: [Link]

• VUV Analytics. (n.d.). Fast Analysis of Non-Traditional Gasoline Additives with Gas Chromatography – Vacuum Ultraviolet Spectroscopy. AZoM. Available at: [Link]

• Agilent Technologies. (n.d.). GC and GC/MS Columns & Supplies Catalog. Agilent. Available at: [Link]

• Animal Health Laboratory, University of Guelph. (2019). GC/MS-LC/MS multi-residue method. University of Guelph. Available at: [Link]

• Wang, J. et al. (2022). Determination of Aniline in Soil by ASE/GC-MS. MDPI. Available at: [Link]

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• 5. hpst.cz [hpst.cz]
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• 10. GC-MS sample preparation and column choice guide | SCION Instruments [scioninstruments.com]
• 11. bdpsjournal.org [bdpsjournal.org]
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• 13. mdpi.com [mdpi.com]
• 14. epa.gov [epa.gov]

Application Notes and Protocols for 3,4,5-Trifluoro-N-(propan-2-yl)aniline in Medicinal Chemistry

These application notes serve as a technical guide for researchers, medicinal chemists, and drug development professionals on the strategic use of the fluorinated building block, 3,4,5-trifluoro-N-(propan-2-yl)aniline. While direct incorporation of this specific molecule into late-stage clinical candidates is not extensively documented in public literature, its constituent motifs—the trifluorinated aniline core and the N-isopropyl group—are of significant interest in modern drug design. This guide will, therefore, focus on the rationale for its use, potential applications derived from analogous structures, and detailed protocols for its synthesis and evaluation in a medicinal chemistry context.

Part 1: Scientific Rationale and Strategic Value

The strategic incorporation of fluorine into drug candidates has become a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate a molecule's physicochemical and pharmacokinetic properties.[1][2] The 3,4,5-trifluorophenyl motif, in particular, provides a unique electronic and conformational profile that can be leveraged for enhanced target engagement and improved drug-like characteristics.

1.1. The Role of the Trifluorinated Phenyl Ring

The presence of three fluorine atoms on the aniline ring imparts several key advantages:

• Modulation of pKa: The strong electron-withdrawing nature of fluorine atoms significantly lowers the pKa of the aniline nitrogen. This reduction in basicity can be critical for avoiding off-target effects, such as hERG channel inhibition, and for improving oral bioavailability by reducing lysosomal trapping.

• Enhanced Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making it resistant to metabolic oxidation.[1] Fluorine substitution at positions susceptible to cytochrome P450-mediated hydroxylation can effectively block these metabolic pathways, thereby increasing the compound's half-life.[3]

• Increased Lipophilicity and Binding Affinity: Fluorine substitution generally increases the lipophilicity of a molecule, which can enhance its ability to cross cell membranes and access hydrophobic pockets within a protein target.[3][4] The trifluorophenyl group can form favorable interactions with hydrophobic amino acid residues like leucine and phenylalanine, contributing to higher binding affinity.[3]

• Conformational Control: The fluorine atoms can influence the preferred conformation of the molecule, anchoring it in a bioactive conformation for optimal target engagement.[3]

1.2. The Contribution of the N-isopropyl Group

The N-isopropyl substituent provides additional steric and electronic features:

• Steric Hindrance: The bulky isopropyl group can provide steric hindrance that directs the binding of the molecule, potentially enhancing selectivity for the desired target over related proteins.

• Solubility and Crystal Packing: The N-alkyl group can influence the molecule's overall solubility and its ability to form crystalline solids, which is a critical consideration for drug formulation and manufacturing.

• Vector for Further Synthesis: The secondary amine provides a reactive handle for further synthetic elaboration, allowing for the construction of more complex molecular architectures.

Part 2: Potential Applications in Drug Discovery

Given the properties outlined above, 3,4,5-trifluoro-N-(propan-2-yl)aniline is a promising building block for several classes of therapeutic agents, most notably protein kinase inhibitors.

2.1. Scaffolding for Protein Kinase Inhibitors

Protein kinases are a major class of drug targets, particularly in oncology.[5][6] Many FDA-approved kinase inhibitors utilize a substituted aniline core as a "hinge-binding" motif.[7] This part of the molecule forms critical hydrogen bonds with the backbone of the kinase hinge region, anchoring the inhibitor in the ATP-binding site.

The 3,4,5-trifluoro-N-(propan-2-yl)aniline moiety is well-suited for this role. The aniline nitrogen can act as a hydrogen bond donor, while the trifluorinated ring can occupy a nearby hydrophobic pocket. The N-isopropyl group can be oriented to interact with other regions of the ATP-binding site, potentially enhancing selectivity.

Hypothetical Kinase Inhibitor Design

The diagram below illustrates a hypothetical workflow for designing a kinase inhibitor using the target building block.

Caption: Kinase inhibitor design workflow.

2.2. Other Potential Therapeutic Areas

While kinase inhibition is a primary potential application, this building block could also be explored in other areas where substituted anilines are prevalent, such as:

• GPCR Modulators: Aniline derivatives are found in various GPCR ligands.

• Ion Channel Modulators: The physicochemical properties of the trifluorinated ring could be beneficial for designing selective ion channel blockers.

• Antimicrobial Agents: Some fluorinated anilines have demonstrated antibacterial and antibiofilm properties.[8]

Part 3: Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the synthesis of 3,4,5-trifluoro-N-(propan-2-yl)aniline and a representative biochemical assay for a hypothetical kinase inhibitor derived from it.

3.1. Protocol 1: Synthesis of 3,4,5-Trifluoro-N-(propan-2-yl)aniline

This is a two-step synthesis starting from the commercially available 3,4,5-trifluoroaniline. The key transformation is a reductive amination reaction.

Step 1: Synthesis of 3,4,5-Trifluoroaniline (if not commercially available)

This procedure is adapted from published methods for the hydrodefluorination of pentafluoroacetanilide.[9]

• Materials: Pentafluoroacetanilide, zinc dust, nickel(II) chloride hexahydrate, 2,2'-bipyridyl, ionic liquid (e.g., BMIMBr), water, hydrochloric acid, sodium hydroxide, acetonitrile.

• Procedure:

  • In a round-bottom flask, combine nickel(II) chloride hexahydrate and 2,2'-bipyridyl in the ionic liquid and water.

  • Stir the mixture at 70°C for 1 hour.

  • Add zinc dust and stir for an additional 10 minutes.

  • Add pentafluoroacetanilide to the reaction mixture.

  • Maintain the temperature at 70°C and monitor the reaction by TLC or LC-MS until the starting material is consumed.

  • Pour the reaction mixture into water. Filter the resulting solid and wash with water.

  • Extract the product from the solid with acetonitrile and evaporate the solvent.

  • Perform alkaline or acid hydrolysis to remove the acetyl group, yielding 3,4,5-trifluoroaniline.[10]

  • Purify the product by column chromatography or recrystallization.

Step 2: Reductive Amination to Yield 3,4,5-Trifluoro-N-(propan-2-yl)aniline

• Materials: 3,4,5-Trifluoroaniline, acetone, sodium triacetoxyborohydride (STAB), dichloromethane (DCM), acetic acid (optional), saturated sodium bicarbonate solution, brine, anhydrous magnesium sulfate.

• Procedure:

  • Dissolve 3,4,5-trifluoroaniline (1.0 eq) in anhydrous DCM in a round-bottom flask under a nitrogen atmosphere.

  • Add acetone (1.2 eq). If the imine formation is slow, a catalytic amount of acetic acid can be added.

  • Stir the mixture at room temperature for 1-2 hours to allow for imine formation.

  • Add sodium triacetoxyborohydride (1.5 eq) portion-wise over 10-15 minutes.

  • Stir the reaction at room temperature and monitor its progress by TLC or LC-MS. The reaction is typically complete within 3-12 hours.

  • Upon completion, quench the reaction by the slow addition of saturated sodium bicarbonate solution.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to yield pure 3,4,5-trifluoro-N-(propan-2-yl)aniline.

Synthetic Workflow Diagram

Caption: Reductive amination workflow.

3.2. Protocol 2: In Vitro Kinase Inhibition Assay (TR-FRET)

This protocol describes a generic Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay to determine the IC50 value of a hypothetical inhibitor containing the 3,4,5-trifluoro-N-(propan-2-yl)aniline scaffold.

• Principle: The assay measures the phosphorylation of a biotinylated peptide substrate by a kinase. A europium-labeled anti-phospho-antibody binds to the phosphorylated peptide, bringing it in close proximity to a streptavidin-allophycocyanin (APC) conjugate that binds to the biotin tag. This proximity allows for FRET from the europium donor to the APC acceptor. An inhibitor will prevent phosphorylation, leading to a decrease in the FRET signal.

• Materials:

  • Kinase of interest (e.g., EGFR, Abl, Src)

  • Biotinylated peptide substrate

  • ATP

  • TR-FRET detection reagents: Europium-labeled anti-phospho-antibody and Streptavidin-APC

  • Assay buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35, 2 mM DTT)

  • Test compound (inhibitor) serially diluted in DMSO

  • 384-well low-volume black plates

  • TR-FRET compatible plate reader

• Procedure:

  • Compound Preparation: Prepare a 10-point, 3-fold serial dilution of the test compound in 100% DMSO.

  • Assay Plate Setup:

    • Add 25 nL of each compound dilution to the appropriate wells of the 384-well plate. Include wells for positive (no inhibitor) and negative (no kinase) controls.

    • Add 5 µL of the kinase solution (at 2x final concentration) in assay buffer to all wells except the negative controls.

  • Kinase Reaction:

    • Initiate the reaction by adding 5 µL of a substrate/ATP mixture (at 2x final concentration) in assay buffer to all wells.

    • Incubate the plate at room temperature for 60-120 minutes.

  • Detection:

    • Stop the reaction by adding 5 µL of the TR-FRET detection mix (containing the Eu-antibody and SA-APC in stop buffer with EDTA).

    • Incubate the plate at room temperature for 60 minutes, protected from light.

  • Data Acquisition: Read the plate on a TR-FRET plate reader, measuring emission at 665 nm and 620 nm after excitation at 320 nm.

  • Data Analysis:

    • Calculate the ratio of the emission at 665 nm to 620 nm.

    • Normalize the data using the positive and negative controls.

    • Plot the normalized data against the logarithm of the inhibitor concentration and fit the curve using a four-parameter logistic equation to determine the IC50 value.

Part 4: Data Presentation

The following table summarizes the key physicochemical properties of the parent aniline and provides predicted values for the target compound.

Property	3,4,5-Trifluoroaniline	3,4,5-Trifluoro-N-(propan-2-yl)aniline (Predicted)	Reference(s)
Molecular Formula	C6H4F3N	C9H10F3N	[11]
Molecular Weight	147.10 g/mol	189.18 g/mol	[11]
Melting Point	61-64 °C	-	[9]
pKa (Predicted)	2.63 ± 0.10	~3.0 - 3.5	[9]
LogP (Predicted)	~1.9	~2.8	-

References

• Method of producing 3,4,5-trifluoroaniline.

• Antimicrobial Efficacy of Trifluoro-Anilines Against Vibrio Species. PubMed. [Link]

• One-Pot Synthesis of Trifluoromethyl Amines and Perfluoroalkyl Amines with CF3SO2Na and RfSO2Na. The Royal Society of Chemistry. [Link]

• The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications. PMC. [Link]

• 3,4,5-Trifluoroaniline | C6H4F3N | CID 2724991. PubChem. [Link]

• Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs. PMC. [Link]

• Reaction pathways for biodehalogenation of fluorinated anilines. PubMed. [Link]

• Fluorinated building blocks in drug design: new pathways and targets. PMC. [Link]

• Recent Innovations of Organo-fluorine Synthesis and Pharmacokinetics. Bentham Science. [Link]

• Fluorine-Containing Drugs Introduced to the Market in the Last Decade (2001−2011). American Chemical Society. [Link]

• Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. Organic Chemistry Frontiers. [Link]

• Synthesis and Biological Activity of New Antifungal Compounds: A Preliminary Study. ResearchGate. [Link]

• Pyrrole indolin-2-One Based Kinase Inhibitor as Anti-Cancer Agents. Walailak Journal of Science and Technology. [Link]

• Newly Substituted Anilino-Fluoroquinolones with Proliferation Inhibition Potential against a Panel of Cancer Cell Lines. MDPI. [Link]

• Properties of FDA-approved small molecule protein kinase inhibitors: A 2022 update. ScienceDirect. [Link]

• 4-Fluoro-N-[(E)-3,4,5-trimethoxybenzylidene]aniline. PMC. [Link]

• Aniline replacement in drug-like compounds. Cresset Group. [Link]

• Precursor-Directed Biosynthesis of Aminofulvenes: New Chalanilines from Endophytic Fungus Chalara sp. MDPI. [Link]

• Synthesis, Properties, and Biological Activity Evaluation of Some Novel Naphtho[2,1-e]pyrazolo[5,1-c][10][12]triazines. MDPI. [Link]

• 3-fluoro-5-(propan-2-yl)aniline hydrochloride. PubChem. [Link]

• Properties of FDA-approved small molecule protein kinase inhibitors: a 2026 update. PubMed. [Link]

• Pyrrolopyridine-aniline compounds for treatment of dermal disorders.

Sources

• 1. Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fluorinated building blocks in drug design: new pathways and targets - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. eurekaselect.com [eurekaselect.com]
• 5. brimr.org [brimr.org]
• 6. Properties of FDA-approved small molecule protein kinase inhibitors: A 2026 update - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Antimicrobial Efficacy of Trifluoro-Anilines Against Vibrio Species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. 3,4,5-Trifluoroaniline | 163733-96-8 [chemicalbook.com]
• 10. RU2420515C2 - Method of producing 3,4,5-trifluoroaniline - Google Patents [patents.google.com]
• 11. 3,4,5-Trifluoroaniline | C6H4F3N | CID 2724991 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. rsc.org [rsc.org]

Application Note: 3,4,5-Trifluoro-N-(propan-2-yl)aniline as a Privileged Scaffold in Drug Discovery

This comprehensive Application Note and Protocol guide details the use of 3,4,5-trifluoro-N-(propan-2-yl)aniline as a high-value synthetic intermediate in medicinal chemistry.[]

[1]

Abstract & Introduction

3,4,5-trifluoro-N-(propan-2-yl)aniline (also known as N-isopropyl-3,4,5-trifluoroaniline) represents a critical building block in the synthesis of next-generation kinase inhibitors and agrochemicals.[] Its structural uniqueness lies in the synergistic combination of an electron-deficient aromatic ring and a sterically demanding secondary amine.[][2]

Key Chemical Attributes:

• Metabolic Stability: The 3,4,5-trifluoro substitution pattern effectively blocks oxidative metabolism at the para- and meta-positions, a common liability in phenyl-based drugs.[]

• Electronic Modulation: The strong electron-withdrawing nature of the three fluorine atoms reduces the nucleophilicity of the aniline nitrogen, requiring specialized coupling conditions (e.g., Buchwald-Hartwig or high-temperature S_NAr).

• Steric Control: The N-isopropyl group introduces significant steric bulk, often forcing the N-aryl bond out of planarity.[] This "twist" is frequently exploited in Type II kinase inhibitors to access specific hydrophobic pockets (e.g., the "back pocket" of the ATP binding site).

Structural Analysis & Design Logic

The utility of this intermediate is best understood through its physicochemical profile.[2]

Property	Value / Characteristic	Impact on Drug Design
Formula	C9H10F3N	Core scaffold
Molecular Weight	189.18 g/mol	Fragment-based drug design compliant
LogP (Predicted)	~2.8 - 3.2	Enhances membrane permeability
pKa (Conjugate Acid)	~2.5 - 3.0	Low basicity reduces non-specific binding
Electronic Character	Electron-Deficient ( -acidic)	Resistant to oxidation; deactivated nucleophile

Mechanistic Rationale for Use

In medicinal chemistry, replacing a hydrogen atom with a fluorine atom can modulate pKa, lipophilicity, and metabolic stability. The 3,4,5-trifluoro motif is particularly effective at preventing enzymatic degradation by Cytochrome P450 isoforms. The N-isopropyl group serves a dual purpose: it increases lipophilicity (LogP) and provides a "steric anchor" that can lock the molecule into a bioactive conformation, reducing the entropic penalty of binding to a protein target.

Experimental Protocols

Protocol A: Synthesis of the Intermediate (Reductive Amination)

Use this protocol if the intermediate is not commercially available or requires fresh preparation.

Objective: Synthesize 3,4,5-trifluoro-N-(propan-2-yl)aniline from 3,4,5-trifluoroaniline and acetone.

Reagents:

• 3,4,5-Trifluoroaniline (1.0 eq)[3]

• Acetone (3.0 eq)[2][4]

• Sodium Triacetoxyborohydride (STAB) (1.5 eq)[2]

• Acetic Acid (AcOH) (1.0 eq)[2]

• Dichloromethane (DCM) or 1,2-Dichloroethane (DCE) [Solvent]

Procedure:

• Imine Formation: In a dry round-bottom flask, dissolve 3,4,5-trifluoroaniline (10 mmol) in DCM (50 mL). Add acetone (30 mmol) and Acetic Acid (10 mmol). Stir at room temperature for 30 minutes to facilitate imine formation.

• Reduction: Cool the mixture to 0°C. Add Sodium Triacetoxyborohydride (15 mmol) portion-wise over 15 minutes. Note: Gas evolution may occur.[]

• Reaction: Allow the mixture to warm to room temperature and stir for 12–16 hours under nitrogen. Monitor by TLC (Hexane:EtOAc 4:1) or LC-MS.[][2]

• Quench: Quench the reaction by carefully adding saturated aqueous NaHCO3 (50 mL). Stir for 20 minutes until gas evolution ceases.

• Workup: Separate the organic layer.[2] Extract the aqueous layer with DCM (2 x 30 mL). Combine organic extracts, wash with brine, dry over anhydrous Na2SO4, and concentrate in vacuo.

• Purification: Purify the crude oil via flash column chromatography (Silica gel, 0-10% EtOAc in Hexanes) to yield the target secondary amine as a colorless to pale yellow oil.

Protocol B: Nucleophilic Aromatic Substitution (S_NAr) for Kinase Inhibitor Synthesis

This is the primary application for synthesizing kinase inhibitor scaffolds (e.g., Pyrimidine or Quinazoline cores).

Objective: Couple 3,4,5-trifluoro-N-(propan-2-yl)aniline to a 2,4-dichloropyrimidine scaffold.

Reagents:

• 2,4-Dichloropyrimidine (1.0 eq)

• 3,4,5-Trifluoro-N-(propan-2-yl)aniline (1.1 eq)[]

• Diisopropylethylamine (DIPEA) (2.5 eq)[2]

• n-Butanol or DMF [Solvent][]

Procedure:

• Setup: Charge a pressure vial or reflux flask with 2,4-dichloropyrimidine (1.0 mmol) and n-Butanol (5 mL).

• Addition: Add 3,4,5-trifluoro-N-(propan-2-yl)aniline (1.1 mmol) and DIPEA (2.5 mmol).

• Reaction: Heat the mixture to 100–120°C for 12 hours.

  • Mechanistic Note: The electron-deficient nature of the aniline makes it a poor nucleophile.[2] High temperature is required.[2] If conversion is low (<50%), switch to Buchwald-Hartwig conditions (Pd2(dba)3, Xantphos, Cs2CO3, Dioxane, 100°C).

• Monitoring: Monitor by LC-MS for the formation of the monosubstituted product (typically substitution occurs at the C-4 position first due to sterics, but the N-isopropyl group may direct selectivity; verify regiochemistry by NMR).

• Workup: Cool to room temperature. Concentrate the solvent.[2] Redissolve in EtOAc, wash with water and brine.

• Isolation: Purify via automated flash chromatography (Gradient: 0-50% EtOAc in Hexanes).

Protocol C: Urea Synthesis (Bioactive Linker Formation)

Used to create urea-based inhibitors (e.g., sEH, Raf, or VEGFR inhibitors).

Objective: Synthesize a trisubstituted urea from 3,4,5-trifluoro-N-(propan-2-yl)aniline.

Reagents:

• 3,4,5-Trifluoro-N-(propan-2-yl)aniline (1.0 eq)[]

• Aryl Isocyanate (e.g., 4-chloro-3-(trifluoromethyl)phenyl isocyanate) (1.1 eq)[]

• Triethylamine (TEA) (0.1 eq - catalytic)

• THF (anhydrous)

Procedure:

• Dissolution: Dissolve the aniline (1.0 mmol) in anhydrous THF (10 mL) under argon.

• Coupling: Add the isocyanate (1.1 mmol) dropwise at 0°C. Add catalytic TEA.

• Reaction: Stir at room temperature for 4–6 hours. Use LC-MS to confirm the disappearance of the starting aniline.

• Workup: In many cases, the urea product will precipitate.[2] Filter the solid and wash with cold ether. If no precipitate forms, concentrate and purify via recrystallization (EtOH/Water) or chromatography.[2]

Visualizing the Synthetic Workflow

The following diagram illustrates the divergent synthetic pathways for this intermediate, highlighting its versatility in accessing distinct pharmacophores.

Caption: Divergent synthetic utility of 3,4,5-trifluoro-N-(propan-2-yl)aniline in generating kinase inhibitors (via S_NAr) and urea-based bioactives.

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Low Conversion in S_NAr	Electron-deficient aniline is a weak nucleophile.[][2]	Increase temperature to 140°C (microwave) or switch to Pd-catalyzed Buchwald-Hartwig coupling (Pd2(dba)3 / Xantphos).
Regioisomer Formation	Competition between N-alkylation and N-arylation.[][2]	In urea formation, ensure the isocyanate is added slowly at low temperature.[2] In S_NAr, steric bulk usually directs substitution to the less hindered position, but confirm with NOE NMR.
Purification Difficulty	Product co-elutes with starting material.[2]	The secondary amine is less polar than the primary aniline.[2] Use an amine-functionalized silica column or add 1% Et3N to the mobile phase to sharpen peaks.[]

Safety & Handling

• Toxicity: Fluorinated anilines are potential skin irritants and may be toxic if inhaled or absorbed.[2] Always handle in a fume hood.

• Reactivity: Isocyanates (Protocol C) are potent sensitizers.[2] Use double-gloving and ensure quenching with methanol before disposal.[]

• Waste: Dispose of halogenated organic waste separately.

References

• Synthesis of Fluorinated Anilines

  • Methodology for reductive amin

  • Source: []

• Kinase Inhibitor Design

  • Structure-Activity Relationships of Fluorin

  • Source:

• Urea Formation Protocols

  • General procedures for urea synthesis

  • Source:

• Compound Data

  • 3,4,5-Trifluoroaniline Properties & Safety.

  • Source:

Sources

• 2. theanalyticalscientist.com [theanalyticalscientist.com]
• 3. An Underlying Mechanism of Dual Wnt Inhibition and AMPK Activation: Mitochondrial Uncouplers Masquerading as Wnt Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. rsc.org [rsc.org]

Application Notes and Protocols for 3,4,5-trifluoro-N-(propan-2-yl)aniline in Materials Science Research

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following application notes and protocols are based on established principles of organic and materials chemistry. As of the time of writing, specific literature on the materials science applications of 3,4,5-trifluoro-N-(propan-2-yl)aniline is not available. The content herein is a prospective guide, providing detailed, scientifically grounded methodologies for its synthesis and potential use based on the known properties of analogous fluorinated and N-alkylated anilines.

Introduction: A Rationale for a Novel Building Block

The strategic incorporation of fluorine atoms into organic molecules has become a cornerstone of modern materials science, offering a powerful tool to fine-tune electronic properties, enhance thermal stability, and modulate intermolecular interactions.[1][2] 3,4,5-Trifluoroaniline is a well-established building block used in the synthesis of pharmaceuticals, agrochemicals, and materials for organic electronics, such as perovskites for OLEDs.[3] The introduction of an N-alkyl group, specifically an isopropyl substituent, to this trifluorinated core is proposed to further enhance its utility in materials science. The bulky isopropyl group can improve the solubility and processability of resultant polymers and molecular materials, a common challenge with rigid aromatic structures.[4]

This document provides a comprehensive guide to the synthesis, characterization, and potential applications of 3,4,5-trifluoro-N-(propan-2-yl)aniline as a novel monomer for functional polymers and as a precursor for advanced organic electronic materials.

Synthesis and Characterization of 3,4,5-trifluoro-N-(propan-2-yl)aniline

The primary route to 3,4,5-trifluoro-N-(propan-2-yl)aniline is the N-alkylation of 3,4,5-trifluoroaniline. Reductive amination offers a high-yield, selective method that minimizes the over-alkylation often seen with alkyl halides.[5]

Protocol 2.1: Synthesis via Reductive Amination

Materials:

• 3,4,5-Trifluoroaniline

• Acetone (propan-2-one)

• Sodium triacetoxyborohydride (STAB) or Sodium borohydride (NaBH₄)

• Methanol or Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Hexane

• Ethyl acetate

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 3,4,5-trifluoroaniline (1.0 eq) and acetone (1.2 eq) in a suitable solvent like methanol or DCM.

• Reductant Addition: To the stirred solution, add the reducing agent (STAB or NaBH₄, 1.5 eq) portion-wise at room temperature.

• Reaction Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC/MS).

• Work-up: Once the reaction is complete, carefully quench any excess reducing agent by adding water or a dilute acid. Extract the product with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the organic layer with saturated NaHCO₃ solution, followed by brine. Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Final Purification: Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield pure 3,4,5-trifluoro-N-(propan-2-yl)aniline.

Diagram 2.1: Synthesis Workflow

Caption: Reductive amination workflow for the synthesis of the target compound.

Table 2.1: Predicted Physicochemical Properties

Property	Predicted Value/Range	Rationale
Molecular Weight	189.16 g/mol	Calculated
Appearance	Colorless to pale yellow liquid or low-melting solid	Typical for N-alkylanilines
Boiling Point	~200-220 °C	Higher than 3,4,5-trifluoroaniline due to increased molecular weight
Solubility	Soluble in common organic solvents (DCM, THF, Acetone, etc.)	Increased lipophilicity from the isopropyl group

Application in Polymer Chemistry: Functionalized Polyanilines

N-alkylation of polyaniline is a known strategy to improve its solubility and processability. The bulky isopropyl group in 3,4,5-trifluoro-N-(propan-2-yl)aniline is expected to yield a more soluble polymer compared to unsubstituted polyaniline, facilitating its use in thin-film and coating applications.

Protocol 3.1: Chemical Oxidative Polymerization

Materials:

• 3,4,5-trifluoro-N-(propan-2-yl)aniline (monomer)

• Ammonium persulfate (APS) (oxidant)

• Hydrochloric acid (HCl, 1 M) (dopant and medium)

• Methanol

• Deionized water

Procedure:

• Monomer Solution: Dissolve the 3,4,5-trifluoro-N-(propan-2-yl)aniline monomer in 1 M HCl. A typical starting concentration is 0.1 M. Cool the solution to 0-5 °C in an ice bath with continuous stirring.

• Oxidant Solution: Separately, prepare a solution of APS (monomer/oxidant molar ratio of 1:1.25) in 1 M HCl and cool it to 0-5 °C.[1]

• Polymerization: Add the pre-cooled APS solution dropwise to the stirred monomer solution. The reaction mixture will gradually change color, indicating the onset of polymerization.[6]

• Reaction Time: Allow the polymerization to proceed for 24 hours at 0-5 °C.[1]

• Polymer Isolation: Collect the polymer precipitate by suction filtration.

• Washing: Wash the precipitate with 1 M HCl to remove unreacted monomer and oligomers, followed by methanol to remove other impurities.

• Drying: Dry the resulting polymer powder under vacuum.

Diagram 3.1: Polymerization Workflow

Caption: General workflow for the chemical oxidative polymerization of the N-isopropyl substituted aniline.

Application in Organic Electronics: Hole-Transport Materials

Fluorinated aniline derivatives are promising precursors for hole-transport materials (HTMs) in organic light-emitting diodes (OLEDs) and perovskite solar cells. The trifluoro substitution can lower the HOMO energy level, leading to better energy level alignment with perovskite absorbers for efficient hole extraction. The N-isopropyl group can enhance solubility for solution-based device fabrication.

Protocol 4.1: Synthesis of a Diarylamine-based Hole-Transport Material Precursor

This protocol outlines the synthesis of a key intermediate, 4-bromo-N-(3,4,5-trifluorophenyl)-N-(propan-2-yl)aniline, which can be further functionalized to create more complex HTMs.

Materials:

• 3,4,5-trifluoro-N-(propan-2-yl)aniline

• 1,4-Dibromobenzene

• Palladium(II) acetate (Pd(OAc)₂)

• 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos)

• Sodium tert-butoxide (NaOtBu)

• Toluene (anhydrous)

Procedure:

• Reaction Setup: In a glovebox or under an inert atmosphere (Argon or Nitrogen), combine 3,4,5-trifluoro-N-(propan-2-yl)aniline (1.0 eq), 1,4-dibromobenzene (1.2 eq), Pd(OAc)₂ (0.02 eq), XPhos (0.04 eq), and NaOtBu (1.4 eq) in a Schlenk flask.

• Solvent Addition: Add anhydrous toluene to the flask.

• Reaction Conditions: Heat the reaction mixture at 100-110 °C with stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: After completion, cool the reaction to room temperature, dilute with an organic solvent, and filter through a pad of celite.

• Purification: Wash the filtrate with water and brine, dry over anhydrous Na₂SO₄, and concentrate.

• Final Purification: Purify the crude product by column chromatography to yield 4-bromo-N-(3,4,5-trifluorophenyl)-N-(propan-2-yl)aniline.

Diagram 4.1: Buchwald-Hartwig Amination for HTM Precursor

Sources

• 1. science.lpnu.ua [science.lpnu.ua]
• 2. files01.core.ac.uk [files01.core.ac.uk]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. people.clarkson.edu [people.clarkson.edu]
• 5. ias.ac.in [ias.ac.in]
• 6. japsonline.com [japsonline.com]

Technical Notes & Optimization

Technical Support Center: Purification of Fluorinated Anilines

Welcome to the Technical Support Center for the purification of fluorinated anilines. This guide is designed for researchers, scientists, and drug development professionals to navigate the common and often complex challenges encountered during the purification of these critical building blocks. Fluorinated anilines are integral to the synthesis of numerous pharmaceuticals and agrochemicals, making their purity paramount for successful downstream applications.[1][2] This resource provides in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to ensure you can achieve the highest purity for your compounds.

Troubleshooting Guide: Navigating Common Purification Hurdles

This section addresses specific issues you may encounter during the purification of fluorinated anilines, offering probable causes and actionable solutions.

Issue 1: My crude fluorinated aniline is a dark brown or black oil/solid.

• Question: I've just completed my synthesis, and the crude product is very dark. What's causing this, and how can I clean it up?

• Answer: Dark coloration in crude anilines, including fluorinated derivatives, is a common issue primarily caused by air oxidation.[3][4] The amino group is susceptible to oxidation, leading to the formation of highly colored polymeric impurities.[3][4]

  • Causality: The lone pair of electrons on the nitrogen atom makes the aniline ring highly activated and prone to oxidation, a process that can be accelerated by exposure to air, light, and residual acidic or metallic catalysts from the synthesis.

  • Solution:

    • Initial Cleanup: Before attempting a full purification, consider a preliminary filtration through a small plug of silica gel or activated carbon.[3] This can effectively remove a significant portion of the baseline polymeric material.

    • Proceed with Purification: While the dark color is visually concerning, it often represents a small percentage of the total mass. Proceed with your planned purification method (e.g., column chromatography or recrystallization), as these techniques are typically effective at removing these colored impurities.[4]

    • Preventative Measures: For future syntheses, ensure a complete inert atmosphere (e.g., nitrogen or argon) during the reaction and workup. After purification, store the fluorinated aniline under an inert atmosphere and protected from light to prevent degradation.

Issue 2: I'm seeing significant peak tailing or streaking during column chromatography.

• Question: My fluorinated aniline is streaking badly on the silica gel column, leading to poor separation. What's happening, and how can I get sharp, well-defined peaks?

• Answer: This is a classic problem when purifying basic compounds like anilines on acidic silica gel. The basic amine functional group interacts strongly with the acidic silanol groups (Si-OH) on the surface of the silica gel, causing tailing and sometimes irreversible adsorption.[5]

  • Causality: The acid-base interaction between the aniline's lone pair and the silica's protons leads to strong binding, which slows the elution of the compound in a non-uniform way, resulting in a "tail" on the TLC spot or chromatographic peak.

  • Solutions:

    • Mobile Phase Modification: Add a small amount of a basic modifier, such as triethylamine (TEA) or pyridine, to your mobile phase.[5] A concentration of 0.5-2% TEA is typically sufficient to neutralize the acidic sites on the silica, leading to symmetrical peaks.[5]

    • Change of Stationary Phase: If tailing persists, consider switching to a different stationary phase. Neutral alumina is a good alternative to silica gel for the purification of basic compounds.[3][5] Phenyl-functionalized silica gel can also offer different selectivity for aromatic isomers through π-π interactions.[5]

Issue 3: I'm struggling to separate positional isomers of my fluorinated aniline.

• Question: My product is contaminated with a positional isomer, and they have very similar Rf values on TLC. How can I improve their separation?

• Answer: Separating isomers of fluorinated anilines is a frequent challenge due to their similar polarities. The position of the fluorine atom can subtly influence the molecule's overall dipole moment and its interaction with the stationary phase.

  • Causality: Positional isomers often have nearly identical molecular weights and functional groups, leading to very similar partitioning behavior in standard chromatographic systems.

  • Solutions:

    • Optimize TLC: Carefully optimize your mobile phase using TLC. Aim for an Rf value of 0.2-0.3 for your target compound to maximize the potential for separation on a column.[5] Test various solvent systems, including mixtures of hexanes/ethyl acetate, hexanes/dichloromethane, and toluene/ethyl acetate.

    • Shallow Gradient Elution: Employ a very slow, shallow gradient elution during column chromatography.[5] This can significantly improve the resolution between closely eluting spots.

    • Alternative Stationary Phases: As mentioned for tailing, phenyl-functionalized silica can be particularly effective for separating aromatic isomers.[5]

    • Derivatization: If chromatographic methods fail, consider a chemical separation. You can temporarily convert the anilines to a different derivative (e.g., amides) which may have different chromatographic properties. After separation, the derivative can be hydrolyzed back to the aniline.

    • Salt Formation: The basicity of anilines can be exploited. In some cases, fractional crystallization of their salts (e.g., hydrochlorides) can be an effective purification method. The subtle electronic differences between isomers can affect their crystal lattice energies, leading to differences in solubility.[6]

Issue 4: My fluorinated aniline "oils out" during recrystallization.

• Question: I'm trying to recrystallize my product, but instead of forming crystals, it separates as an oil. What should I do?

• Answer: "Oiling out" occurs when the solid melts in the hot solvent and comes out of solution as a liquid at a temperature above its melting point but below the boiling point of the solvent.[3]

  • Causality: The solubility of the compound is too high in the chosen solvent at the temperature at which it should be crystallizing. Impurities can also sometimes suppress crystallization and promote oiling out.

  • Solutions:

    • Add More Solvent: This may keep the compound dissolved for a longer period as the solution cools, allowing it to reach the proper crystallization temperature before coming out of solution.[3]

    • Use a Different Solvent System: The initial solvent may not be appropriate. Screen for a solvent that dissolves the compound when hot but in which it is poorly soluble at room temperature.[3] A solvent pair (one solvent in which the compound is soluble and one in which it is insoluble) can also be effective.

    • Lower the Crystallization Temperature: Ensure the solution is allowed to cool slowly to room temperature before placing it in an ice bath. Slow cooling promotes the formation of well-ordered crystals.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my crude fluorinated aniline?

A1: The impurity profile depends heavily on the synthetic route. However, some common classes of impurities include:

• Unreacted Starting Materials: For example, if you are reducing a fluoronitrobenzene, you may have residual starting material in your product.[7]

• Isomeric Impurities: Positional isomers of the desired product can form during the synthesis, especially in reactions involving electrophilic aromatic substitution.[3][7]

• Reaction Byproducts: Incomplete reactions or side reactions can generate various halogenated aromatic compounds.[3] For instance, in catalytic hydrogenations of chloro-fluoro-nitrobenzenes, dehalogenation can be a significant side reaction, leading to impurities like 4-fluoroaniline or 3-chloroaniline.[8]

• Oxidation/Polymerization Products: As discussed in the troubleshooting guide, anilines are prone to forming colored polymeric materials upon exposure to air.[3][4]

Q2: Which analytical techniques are best for assessing the purity of my fluorinated aniline?

A2: A combination of techniques is often ideal for a comprehensive purity assessment.

• High-Performance Liquid Chromatography (HPLC): HPLC is a powerful technique for quantifying the purity of non-volatile compounds like fluorinated anilines. A purity of ≥99.5% is often required for pharmaceutical development.[7]

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is excellent for identifying and quantifying volatile impurities and byproducts.[7]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and especially ¹⁹F NMR provide detailed structural information and can be used to identify and quantify impurities, particularly isomers, that may be difficult to resolve by chromatography.[1][7]

Q3: How does the position of the fluorine atom affect the purification strategy?

A3: The position of the fluorine atom(s) influences the electronic properties and polarity of the molecule, which in turn affects its behavior during purification.

• Basicity: Fluorine is an electron-withdrawing group, so fluorinated anilines are generally less basic than aniline itself. This can sometimes reduce the severity of tailing on silica gel.

• Polarity and Solubility: The position of the fluorine atom affects the molecule's dipole moment, which can lead to differences in solubility and chromatographic behavior between isomers. This is the principle that allows for their separation, albeit sometimes with difficulty.

• Intermolecular Interactions: Fluorine can participate in hydrogen bonding (N-H···F), which can influence crystal packing and, therefore, recrystallization behavior.[9]

Q4: Are there any stability concerns I should be aware of when handling and storing purified fluorinated anilines?

A4: Yes. As mentioned, anilines are susceptible to air and light-induced degradation, leading to discoloration.[4] Some fluorinated anilines have also been reported to be thermally unstable, even in solution at ambient temperature.[10] To ensure the long-term stability of your purified product, it is best to store it in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen), protected from light, and in a refrigerator or freezer.

Experimental Protocols & Workflows

Protocol 1: Purification by Column Chromatography

This protocol provides a general procedure for purifying fluorinated anilines using silica gel chromatography, with modifications to address common issues.

• TLC Analysis:

  • Dissolve a small amount of your crude product in a suitable solvent (e.g., dichloromethane or ethyl acetate).

  • Spot the solution on a TLC plate and elute with various solvent systems (e.g., hexanes/ethyl acetate, hexanes/dichloromethane).

  • Identify a solvent system that gives your desired product an Rf value of approximately 0.2-0.3 and provides the best separation from impurities.[5]

  • Pro-Tip: If you observe tailing on the TLC plate, add 0.5-1% triethylamine to your eluent and re-run the TLC.[5]

• Column Packing:

  • Prepare a slurry of silica gel in the initial, least polar mobile phase.

  • Pour the slurry into the chromatography column and use gentle air pressure to pack the bed uniformly, ensuring no air bubbles are trapped.[5]

  • Add a thin layer of sand on top of the silica bed to prevent disturbance when adding the sample and eluent.[5]

• Sample Loading:

  • Dissolve the crude fluorinated aniline in a minimal amount of a suitable solvent (e.g., dichloromethane or the eluent).[4]

  • Carefully load the solution onto the top of the silica gel bed.[4]

  • Alternatively, for "dry loading," dissolve the crude product in a solvent, add a small amount of silica gel, and evaporate the solvent to obtain a free-flowing powder. Carefully add this powder to the top of the packed column.[5]

• Elution and Fraction Collection:

  • Begin eluting with the mobile phase determined from your TLC analysis.

  • If necessary, gradually increase the polarity of the eluent (gradient elution) to elute your product.

  • Collect fractions and monitor the separation by TLC.[4]

• Product Isolation:

  • Combine the pure fractions and remove the solvent under reduced pressure (e.g., using a rotary evaporator) to obtain the purified product.[4][5]

Workflow for Column Chromatography Troubleshooting

Caption: Troubleshooting workflow for column chromatography of fluorinated anilines.

Protocol 2: Purification by Recrystallization

This protocol outlines a general procedure for purifying solid fluorinated anilines.

• Solvent Selection:

  • Place a small amount of your crude solid in several test tubes.

  • Add a small amount of different solvents to each tube.

  • A suitable solvent will dissolve the compound when hot but not at room temperature.[3] Common solvent systems to try include ethanol/water, toluene, hexanes/ethyl acetate, and isopropanol.

• Dissolution:

  • In an Erlenmeyer flask, add the crude solid and the chosen solvent.

  • Heat the mixture to boiling while stirring. Add the solvent portion-wise until the solid just dissolves. Avoid adding a large excess of solvent.[3]

• Hot Filtration (if necessary):

  • If there are insoluble impurities (or if you added activated carbon for decolorization), perform a hot filtration through a pre-heated funnel with fluted filter paper to remove them.[3][11]

• Crystallization:

  • Allow the hot, clear solution to cool slowly to room temperature. Slow cooling is crucial for forming pure, well-defined crystals.

  • Once at room temperature, place the flask in an ice bath to maximize crystal formation.[3]

  • If no crystals form, try scratching the inside of the flask with a glass rod or adding a seed crystal of the pure compound.[3]

• Isolation and Drying:

  • Collect the crystals by vacuum filtration.

  • Wash the crystals with a small amount of cold solvent.

  • Dry the crystals thoroughly, for example, in a vacuum oven.

Data Summary Table

Purification Challenge	Common Cause(s)	Recommended Solution(s)
Dark Product Color	Air/light oxidation, polymeric byproducts	Preliminary filtration through silica/carbon, store purified product under inert gas.[3][4]
Column Tailing	Strong interaction with acidic silica gel	Add 0.5-2% triethylamine to eluent; switch to neutral alumina.[5]
Isomer Separation	Similar polarity	Optimize TLC for Rf 0.2-0.3; use a shallow gradient; try phenyl-silica.[5]
"Oiling Out"	Improper solvent choice, high impurity level	Add more solvent; change solvent system; ensure slow cooling.[3]
Low Recovery	Product too soluble in recrystallization solvent	Choose a solvent where the product has lower solubility when cold.[11]

References

• Assessing the Purity of Synthesized 3-Chloro-4-fluoroaniline: A Comparative Guide - Benchchem.
• Technical Support Center: Purification of Crude 3-Chloro-2-fluoro-4-iodoaniline - Benchchem.
• Removal of impurities from 4-Fluoro-2-methoxy-N-methylaniline - Benchchem.
• Column chromatography conditions for purifying 4-Bromo-3-(trifluoromethyl)aniline - Benchchem.
• Separation of aniline and p-fluoroaniline - Google Patents.

• The origin of isomerization of aniline revealed by high kinetic energy ion mobility spectrometry (HiKE-IMS) - RSC Publishing. Available at: [Link]

• Characterization of 3-Chloro-4-fluoroaniline Impurities: A Comparative Guide for Researchers - Benchchem.

• Separation Behavior of Various Organic Compounds on Branched-Polyfluoroalkylsilane Coated SilicaGel Columns - ACS Publications. Available at: [Link]

• Preparation of fluorinated anilines - Google Patents.

• Reaction pathways for biodehalogenation of fluorinated anilines - PubMed. Available at: [Link]

• Technical Support Center: Purification of Crude 4-(Furan-2-yl)aniline Hydrochloride - Benchchem.

• Influence of Fluorine Substitution on Nonbonding Interactions in Selected Para‐Halogeno Anilines - ResearchGate. Available at: [Link]

• Technical Support Center: 3-Chloro-4-fluoroaniline Reactions & Dehalogenation Byproducts - Benchchem.

• 4-Fluoroanilines: synthesis and decomposition - Academia.edu. Available at: [Link]

• Preparation of fluorinated anilines - Google Patents.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. US7154006B2 - Preparation of fluorinated anilines - Google Patents [patents.google.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. EP0193671A1 - Separation of aniline and p-fluoroaniline - Google Patents [patents.google.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. (PDF) 4-Fluoroanilines: synthesis and decomposition [academia.edu]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Synthesis of 3,4,5-trifluoro-N-(propan-2-yl)aniline

Welcome to the technical support center for the synthesis of 3,4,5-trifluoro-N-(propan-2-yl)aniline. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and identify potential byproducts encountered during this synthesis. Here, we provide in-depth troubleshooting advice in a direct question-and-answer format, grounded in mechanistic principles and supported by detailed analytical protocols.

Frequently Asked Questions (FAQs) & Troubleshooting

Question 1: I've performed a reductive amination of 3,4,5-trifluoroaniline with acetone and my GC-MS analysis shows an unexpected peak with a mass-to-charge ratio (m/z) of 231. What is this impurity?

This unexpected peak at m/z 231 likely corresponds to the over-alkylation byproduct, N,N-diisopropyl-3,4,5-trifluoroaniline .

Causality of Formation:

During reductive amination, the initially formed secondary amine, 3,4,5-trifluoro-N-(propan-2-yl)aniline, can act as a nucleophile and react with another molecule of acetone. This forms an iminium ion intermediate which is subsequently reduced to the tertiary amine. The mono-alkylated product can sometimes be more nucleophilic than the starting aniline, making this second alkylation a common side reaction.

Troubleshooting and Confirmation:

• Reaction Stoichiometry: To minimize over-alkylation, consider using a slight excess of the 3,4,5-trifluoroaniline relative to acetone. This increases the probability of the initial reaction with the primary amine.

• Controlled Addition: Adding acetone slowly to the reaction mixture can help to maintain a low concentration, favoring the mono-alkylation product.

• Mass Spectrometry Analysis: The mass spectrum of N,N-diisopropyl-3,4,5-trifluoroaniline would be expected to show a molecular ion peak at m/z 231. A characteristic fragmentation pattern would involve the loss of a methyl group to give a fragment at m/z 216.

Question 2: My reaction appears to be complete by TLC, but after workup and purification, the yield of 3,4,5-trifluoro-N-(propan-2-yl)aniline is significantly lower than expected. What are the possible reasons?

Low yields can stem from several factors, including incomplete reaction, product loss during workup, or the formation of difficult-to-separate byproducts.

Potential Issues and Solutions:

• Incomplete Reaction: While TLC may indicate the consumption of the starting aniline, the reaction may not have gone to full completion. The polarity of the starting material and the product can be very similar, leading to overlapping spots on a TLC plate.

  • Solution: Monitor the reaction using a more sensitive technique like GC-MS or HPLC. Ensure the reducing agent is active and used in sufficient quantity.

• Product Volatility: The product, 3,4,5-trifluoro-N-(propan-2-yl)aniline, may have some volatility.

  • Solution: Be cautious during solvent removal. Use a rotary evaporator at a moderate temperature and vacuum to avoid significant loss of the product.

• Aqueous Workup Losses: The product may have some solubility in the aqueous phase during extraction.

  • Solution: Perform multiple extractions (at least 3) with a suitable organic solvent like ethyl acetate or dichloromethane. Washing the combined organic layers with brine can help to reduce the amount of dissolved water and potentially improve recovery.

Question 3: I am observing a byproduct that has a similar retention time to my desired product in GC analysis, making purification by column chromatography difficult. What could this be and how can I improve separation?

A likely candidate for a closely eluting byproduct is the starting material, 3,4,5-trifluoroaniline , if the reaction has not gone to completion.

Analytical Confirmation and Purification Strategy:

• Co-injection on GC: To confirm if the impurity is the starting material, perform a GC analysis of your product mixture and then another analysis after spiking the mixture with a small amount of pure 3,4,5-trifluoroaniline. An increase in the peak area of the impurity will confirm its identity.

• Column Chromatography Optimization:

  • Solvent System: Use a less polar solvent system to increase the separation between the slightly more polar starting material and the product. A higher ratio of hexane to ethyl acetate is a good starting point.

  • Column Dimensions: A longer and narrower column can provide better resolution.

  • Gradient Elution: If isocratic elution is not effective, a shallow solvent gradient can help to resolve closely eluting compounds.

Question 4: My NMR spectrum shows all the expected peaks for 3,4,5-trifluoro-N-(propan-2-yl)aniline, but there are also some small, unidentifiable aromatic signals. What could be the source of these?

These signals could arise from impurities present in the starting material, 3,4,5-trifluoroaniline. The synthesis of 3,4,5-trifluoroaniline can sometimes result in minor amounts of isomeric or related byproducts.[1]

Possible Contaminants and Mitigation:

• Isomeric Trifluoroanilines: Depending on the synthetic route to the starting material, other isomers of trifluoroaniline could be present.

• Partially Defluorinated Species: If the starting material was synthesized via hydrodefluorination of a more fluorinated precursor, incompletely reacted intermediates could be present.[1]

Recommended Action:

• Analyze the Starting Material: It is crucial to analyze the purity of the 3,4,5-trifluoroaniline starting material by GC-MS and NMR before use. This will help to identify any pre-existing impurities that might be carried through the reaction.

• Purification of Starting Material: If significant impurities are detected, consider purifying the 3,4,5-trifluoroaniline by recrystallization or column chromatography prior to the N-alkylation reaction.

Analytical Data Summary

The following table summarizes the expected analytical data for the target product and key potential byproducts. Please note that exact values may vary depending on the specific analytical conditions and instrumentation.

Compound	Molecular Weight	Expected MS (EI) m/z (Relative Intensity)	Expected ¹H NMR Signals (in CDCl₃)
3,4,5-trifluoro-N-(propan-2-yl)aniline	189.16	189 (M⁺), 174 ([M-CH₃]⁺, base peak)	δ ~1.2 (d, 6H), δ ~3.6 (sept, 1H), δ ~3.7 (br s, 1H, NH), δ ~6.3-6.5 (m, 2H)
3,4,5-trifluoroaniline	147.10	147 (M⁺)	δ ~3.8 (br s, 2H, NH₂), δ ~6.4-6.6 (m, 2H)
N,N-diisopropyl-3,4,5-trifluoroaniline	231.24	231 (M⁺), 216 ([M-CH₃]⁺, base peak)	δ ~1.2 (d, 12H), δ ~3.7 (sept, 2H), δ ~6.5-6.7 (m, 2H)

Experimental Protocols

Protocol 1: Synthesis of 3,4,5-trifluoro-N-(propan-2-yl)aniline via Reductive Amination

This protocol outlines a general procedure for the synthesis of the target compound.

Materials:

• 3,4,5-trifluoroaniline

• Acetone (analytical grade)

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Dichloromethane (DCM, anhydrous)

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a stirred solution of 3,4,5-trifluoroaniline (1.0 eq) in anhydrous DCM, add acetone (1.2 eq).

• Stir the mixture at room temperature for 30 minutes.

• Add sodium triacetoxyborohydride (1.5 eq) portion-wise over 15 minutes.

• Stir the reaction mixture at room temperature and monitor its progress by GC-MS.

• Upon completion, quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

• Separate the organic layer and extract the aqueous layer with DCM (2 x).

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient).

Visualized Reaction Pathways

Caption: Desired synthesis pathway and potential over-alkylation side reaction.

Caption: Troubleshooting workflow for identifying unknown peaks in GC-MS.

References

• Reductive Amination. Organic Chemistry Portal. [Link]

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862.

• PubChem Compound Summary for CID 2724991, 3,4,5-Trifluoroaniline. National Center for Biotechnology Information. [Link]

• PubChem Compound Summary for CID 61329, N,N-Diisopropylaniline. National Center for Biotechnology Information. [Link]

• Mass Spectrum of Isopropylamine. Doc Brown's Chemistry. [Link]

• Lane, C. F. (1975). Sodium Cyanoborohydride — A Highly Selective Reducing Agent for Organic Functional Groups. Synthesis, 1975(03), 135-146.
• Touchette, K. M. (2006). A Multistep Synthesis for the Advanced Undergraduate Laboratory.

• Reductive Amination. Master Organic Chemistry. [Link]

Sources

• 1. 3,4,5-Trifluoroaniline | 163733-96-8 [chemicalbook.com]

improving reaction conditions for N-isopropylation of anilines

Topic: Optimization & Troubleshooting of Aniline N-Isopropylation

Introduction

Welcome to the Technical Support Hub. I am Dr. Aris, your Senior Application Scientist.

The N-isopropylation of anilines is a deceptively simple transformation. While primary alkylations are straightforward, installing an isopropyl group introduces specific steric and electronic hurdles. The isopropyl group is bulky, and acetone (the standard electrophile) is less reactive than aldehydes.

This guide moves beyond textbook definitions to address the causality of failure—why reactions stall, why side products form, and how to force difficult substrates to completion using self-validating protocols.

Module 1: The Mechanistic Landscape

To troubleshoot, you must visualize the kinetic barriers. The reaction proceeds via a Reductive Amination pathway.[1][2][3] The critical bottleneck is rarely the reduction step; it is the formation of the iminium ion intermediate.

The Kinetic Barrier

Acetone is a ketone.[3] Compared to aldehydes, it is sterically crowded and electronically stable.

• Equilibrium: The reaction between aniline and acetone to form the hemiaminal and then the imine is an equilibrium process that heavily favors the starting materials, especially with electron-deficient anilines.

• Water Management: The elimination of water to form the imine is the rate-determining step (RDS) in many stalled reactions. If you do not remove or sequester water, the equilibrium shifts back.

Visualizing the Pathway

Caption: Figure 1. The Reductive Amination Pathway.[1][2][3][4][5] Note the reversibility of the Imine formation (red arrow), which is the primary cause of low conversion.

Module 2: Validated Protocols

We recommend two distinct protocols depending on your substrate's electronic profile.

Method A: The "Workhorse" (STAB)

Best for: Electron-neutral to electron-rich anilines.

Why it works: Sodium Triacetoxyborohydride (STAB) is mild. It does not reduce the ketone (acetone) competitively, allowing you to keep a high concentration of acetone to drive the equilibrium.

• Stoichiometry: Aniline (1.0 equiv), Acetone (1.5–2.0 equiv), NaBH(OAc)₃ (1.5 equiv), Acetic Acid (1.0–2.0 equiv).

• Solvent: 1,2-Dichloroethane (DCE) or THF. Note: DCE is superior for solubility but toxic; THF is a greener alternative.

• Procedure:

  • Mix Aniline, Acetone, and solvent.[6]

  • Add Acetic Acid (catalyst for imine formation).

  • Add STAB portion-wise.

  • Stir at RT for 2–4 hours.

• Self-Validation: Monitor by TLC. If the spot for the imine is absent (common), it means reduction is faster than formation.

Method B: The "Heavy Lifter" (Ti(OiPr)₄)

Best for: Electron-deficient anilines (e.g., nitro-anilines) or sterically hindered substrates.

Why it works: Titanium(IV) isopropoxide acts as a Lewis Acid (activating the carbonyl) and a Water Scavenger (driving the equilibrium to the right). This is the "secret weapon" for stalled reactions.

• Stoichiometry: Aniline (1.0 equiv), Acetone (excess/solvent or 2.0 equiv), Ti(OiPr)₄ (1.2–1.5 equiv), NaBH₄ (1.5 equiv).

• Solvent: Neat in Acetone (if solubility permits) or THF.

• Procedure:

  • Step 1 (Activation): Stir Aniline + Acetone + Ti(OiPr)₄ for 4–6 hours (or overnight). The solution often turns yellow/orange, indicating the Titanium-Imine complex formation.

  • Step 2 (Reduction): Dilute with ethanol (crucial for NaBH₄ solubility) and add NaBH₄ carefully (exothermic).

  • Step 3 (Quench): Add water/NaOH. A white precipitate (TiO₂) will form. Filter this off before extraction.

Module 3: Troubleshooting Guide (FAQ)

Scenario 1: "My reaction is stuck at 40% conversion."

Diagnosis: Equilibrium Stagnation. You likely have water building up in the system, hydrolyzing the imine back to the starting aniline.

Corrective Action:

• Switch to Method B: The Titanium Isopropoxide method is specifically designed to break this deadlock by chemically sequestering water.

• Molecular Sieves: If using Method A, add activated 4Å molecular sieves to the reaction pot.

• Increase Acetone: Acetone is cheap. Use it as a co-solvent (50% v/v) to push the equilibrium via Le Chatelier's principle.

Scenario 2: "I am seeing a side product with M+ mass units."

Diagnosis: Over-alkylation or Aldol Condensation.

Observation	Cause	Solution
M + 42 (Di-isopropyl)	Over-alkylation	Rare with isopropyl due to sterics, but possible with strong reducing agents. Switch from NaBH₄ to STAB (milder).
Acetone Dimers	Aldol Condensation	Reaction is too basic or too hot. Ensure pH is slightly acidic (Acetic Acid) and keep Temp < 40°C.
M + 40 (Allyl)	Elimination	Only occurs if using isopropyl halides (direct alkylation). Switch to reductive amination.

Scenario 3: "Can I use 2-Bromopropane instead of Acetone?"

Diagnosis: Direct Alkylation Strategy.[2][7] Verdict: Not Recommended.

Reasoning: Direct alkylation (SN2) with secondary halides like 2-bromopropane is plagued by E2 Elimination . The basic conditions required to deprotonate the aniline will often cause the isopropyl halide to eliminate into propene gas before it can alkylate the amine.

• If you must use this route: Use Cesium Carbonate (Cs₂CO₃) in DMF at moderate temperatures (60°C). The "Cesium Effect" increases the nucleophilicity of the aniline, helping it compete against the elimination pathway.

Module 4: Decision Logic & Workflow

Use this logic gate to select your experimental condition.

Caption: Figure 2. Experimental Decision Matrix for N-Isopropylation.

References

• Abdel-Magid, A. F., et al. (1996).[2][6][8] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." The Journal of Organic Chemistry. (The foundational text for Method A).

• Mattson, R. J., et al. (1990).[2] "An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride."[2][9] The Journal of Organic Chemistry. (The foundational text for Method B).

• Bhattacharyya, S. (1995). "Titanium(IV) isopropoxide-mediated reductive amination of ketones: an efficient method for the synthesis of secondary amines." Journal of the Chemical Society, Perkin Transactions 1.

• Kumpaty, H. J., et al. (2003).[7][10] "Selective Access to Secondary Amines by a Highly Controlled Reductive Mono-N-Alkylation." Synthesis.

Sources

• 1. ias.ac.in [ias.ac.in]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 6. thieme-connect.com [thieme-connect.com]
• 7. Selective Access to Secondary Amines by a Highly Controlled Reductive Mono-N-Alkylation of Primary Amines [organic-chemistry.org]
• 8. Abdel-Magid, A.F., Carson, K.G. and Harris, B.D. (1996) Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61, 3849-3862. - References - Scientific Research Publishing [scirp.org]
• 9. semanticscholar.org [semanticscholar.org]
• 10. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]

Technical Guide: Degradation Pathways &amp; Troubleshooting for Trifluoromethylanilines

This guide serves as a specialized technical resource for researchers investigating the degradation of trifluoromethylanilines (TFMAs). It synthesizes mechanistic insights with practical troubleshooting protocols, focusing on the unique stability of the trifluoromethyl (

) group and the toxicity of its metabolic intermediates.

Executive Summary: The Stability Paradox

Trifluoromethylanilines (2-, 3-, and 4-TFMA) are critical intermediates in the synthesis of agrochemicals (e.g., Trifluralin) and pharmaceuticals (e.g., Leflunomide). Their persistence in the environment is driven by the strength of the

bond (~485 kJ/mol) and the electron-withdrawing nature of the group, which deactivates the aromatic ring against oxidative attack.

Key Technical Challenge: While the aniline amine group (

) is readily oxidizable, the moiety is biologically recalcitrant. In microbial systems, this often leads to the accumulation of toxic "dead-end" metabolites (e.g., 7,7,7-trifluoro-2-hydroxy-6-oxohepta-2,4-dienoic acid). In Advanced Oxidation Processes (AOPs), complete mineralization requires overcoming the high energy barrier for defluorination.

Module A: Microbial Degradation & Troubleshooting

Primary Mechanism: Aerobic degradation typically proceeds via hydroxylation to a catechol, followed by ring cleavage. Critical Failure Point: The "Meta-Cleavage Dead End."

Troubleshooting Guide: Microbial Systems

Symptom	Probable Cause	Technical Intervention
Culture growth stalls after 24-48h	Toxicity of Intermediates: Accumulation of 7-TFHOD (ring fission product) inhibits hydrolase enzymes.	Switch to Co-metabolism: Supplement with succinate or glucose (0.1%) to support biomass without relying on TFMA as the sole carbon source.
No Fluoride ( ) release detected	Ring Cleavage without Defluorination: The group remains intact on the cleaved chain.	Verify with NMR: Check for shift from -63 ppm (Ar- ) to -70/-80 ppm (aliphatic ). If signal persists, the C-F bond is not breaking.
Lag phase > 1 week	Membrane Toxicity: TFMA lipophilicity disrupts bacterial cell membranes.	Step-wise Acclimatization: Start concentration at <50 mg/L. Use surfactant-producing strains (e.g., Pseudomonas or Rhodococcus).

Diagram 1: The "Dead-End" Metabolic Pathway (3-TFMA)

This diagram illustrates why degradation often fails: the formation of a toxic acyl-halide-like intermediate that cannot be processed by standard hydrolases.

Caption: The metabolic bottleneck in 3-TFMA degradation. Most bacteria perform meta-cleavage leading to 7-TFHOD, which inhibits further enzymatic activity.

Module B: Photocatalytic Degradation (AOPs)

Primary Mechanism: Photocatalysis (e.g.,

or visible light + reducing catalysts) utilizes radical species to attack the ring. Critical Mechanism: Defluorination often requires a reductive pathway (Single Electron Transfer - SET) rather than just oxidative attack by .

Troubleshooting Guide: Photocatalytic Experiments

Symptom	Probable Cause	Technical Intervention
Parent compound disappears, but TOC remains high	Incomplete Mineralization: Formation of stable perfluorinated organic acids (e.g., trifluoroacetic acid).	Enhance Oxidation Potential: Add as an electron scavenger to prevent recombination, or switch to electro-Fenton processes.
Low Defluorination Rate (<20%)	Inefficient C-F Bond Cleavage: radicals prefer ring addition over C-F abstraction.	Promote Reductive Defluorination: Use a catalyst that supports SET (Single Electron Transfer). The radical anion eliminates more readily than the neutral species.
Blue shift in UV spectrum	Dealkylation/Deamination: Loss of the amine group usually precedes ring opening.	Monitor Nitrate ( ): Measure nitrogen release to confirm deamination is occurring before ring degradation.

Diagram 2: Photocatalytic Defluorination Mechanism

This workflow highlights the critical role of the radical anion in breaking the C-F bond.

Caption: Reductive defluorination pathway via Single Electron Transfer (SET), critical for breaking the C-F bond.

Experimental Protocols

Protocol A: Kinetic Assay for Microbial Degradation

Objective: Determine the specific degradation rate (

) and identify inhibition thresholds.

• Inoculum Prep: Wash cells (

  ) twice in mineral salt medium (MSM) to remove residual carbon.

• Setup: Use 250 mL Erlenmeyer flasks with 100 mL MSM.

• Spiking: Add TFMA from a methanol stock.

  • Control: Sterile MSM + TFMA (Abiotic loss).

  • Test: MSM + Cells + TFMA (50 mg/L).

  • Inhibition Check: MSM + Cells + TFMA (200 mg/L).

• Sampling: Extract 1 mL every 4 hours. Centrifuge (10,000 rpm, 5 min).

• Analysis:

  • HPLC: C18 column, 60:40 MeOH:Water, UV 254 nm.

  • Fluoride: Ion-Selective Electrode (ISE) or Ion Chromatography (IC).

• Calculation: Plot

  vs time. If linearity breaks, check for metabolite toxicity.

Protocol B: NMR Metabolite Identification

Objective: Distinguish between organic fluorine (metabolites) and inorganic fluoride.

• Sample: Take 500

  of cell-free supernatant.

• Internal Standard: Add 50

  of Trifluoroacetic acid (TFA) or Fluorobenzene (known shift) in .

• Acquisition: Run

  NMR (non-decoupled).

• Interpretation:

  • -63 ppm: Parent TFMA.

  • -120 ppm: Inorganic Fluoride (

    ).

  • -75 to -80 ppm: Aliphatic degradation products (ring opened).

Analytical Reference Data

Table 1: Physicochemical Properties of Isomers

Property	2-TFMA	3-TFMA	4-TFMA	Relevance
CAS No.	88-17-5	98-16-8	455-14-1	Ordering standards
Boiling Point	170°C	187°C	83°C (at 12 mmHg)	4-TFMA is most volatile; keep systems closed.
pKa (Anilinium)	2.6	3.5	2.6	Very weak bases; exist as neutrals at pH 7.
Toxicity (Rat)	LD50 ~480 mg/kg	High	High	Handle with extreme caution (fume hood).

References

• Microbial Degradation Mechanisms

  • Engesser, K. H., et al. (1988). Bacterial metabolism of side-chain-fluorinated aromatics: unproductive meta-cleavage of 3-trifluoromethylcatechol.[1] Archives of Microbiology.

• Photocatalytic Pathways

  • Luan, J., et al. (2010). Research on Photocatalytic Degradation Pathway and Degradation Mechanisms of Organics. Current Organic Chemistry.

• Defluorination Chemistry

  • Box, J. R., et al. (2023). Electronically Ambivalent Hydrodefluorination of Aryl-CF3 groups enabled by Electrochemical Deep-Reduction.[2] Angewandte Chemie.[2]

• Metabolic Fate in Mammals

  • Tugnait, M., et al. (2002). The metabolism of 4-trifluoromethoxyaniline and [13C]-4-trifluoromethoxyacetanilide in the rat.[3] Journal of Pharmaceutical and Biomedical Analysis.

• Analytical Methods

  • BenchChem Technical Support. (2025).[4][5][6][7][8] A Comparative Guide to Analytical Method Validation for N-propyl-3-(trifluoromethyl)aniline.

Sources

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Reference Data & Comparative Studies

A Comparative Guide to Analytical Method Validation for 3,4,5-trifluoro-N-(propan-2-yl)aniline

In the landscape of pharmaceutical development, the rigorous validation of analytical methods is not merely a regulatory formality but the bedrock of product quality and patient safety.[1][2][3] This guide provides a comprehensive comparison of analytical methodologies for the validation of 3,4,5-trifluoro-N-(propan-2-yl)aniline, a key intermediate in the synthesis of various pharmaceutical compounds. As a Senior Application Scientist, my focus extends beyond the procedural steps to elucidate the scientific rationale behind the selection of methods and the design of validation protocols, ensuring a self-validating and robust analytical system.

The validation of an analytical procedure is the documented process that demonstrates its suitability for the intended purpose.[1][2][4] For a compound like 3,4,5-trifluoro-N-(propan-2-yl)aniline, this involves ensuring that the chosen method can accurately and reliably quantify the analyte and its potential impurities.[5] This guide will navigate through the critical aspects of method validation, from the initial selection of the analytical technique to the in-depth evaluation of its performance characteristics, all in accordance with global regulatory standards such as those set by the International Council for Harmonisation (ICH), the U.S. Food and Drug Administration (FDA), and the European Medicines Agency (EMA).[1][6][7][8]

Choosing the Right Analytical Tool: A Comparative Overview

The selection of an appropriate analytical technique is the first critical decision in method validation. For a substituted aniline like 3,4,5-trifluoro-N-(propan-2-yl)aniline, several methods could be considered. Here, we compare the most viable options.

Analytical Technique	Principle	Advantages	Disadvantages	Suitability for 3,4,5-trifluoro-N-(propan-2-yl)aniline
High-Performance Liquid Chromatography (HPLC)	Differential partitioning of analytes between a stationary phase and a mobile phase.	High resolution, sensitivity, and versatility for non-volatile compounds.[9] Well-established for pharmaceutical analysis.[5]	Can be more complex and costly than other methods.	Excellent. Ideal for quantification and impurity profiling due to its ability to separate structurally similar compounds.
Gas Chromatography (GC)	Partitioning of volatile analytes between a stationary phase and a gaseous mobile phase.	High efficiency for volatile and thermally stable compounds.	Requires the analyte to be volatile or derivatized, which can add complexity.	Moderate. While feasible, the N-propyl group and trifluoro substitutions may allow for sufficient volatility. However, potential for on-column degradation exists.
UV-Visible Spectroscopy	Measurement of the absorption of ultraviolet or visible radiation by a substance.	Simple, rapid, and cost-effective.	Low specificity; susceptible to interference from other absorbing species.	Limited. Suitable for a simple assay of the pure substance but not for impurity profiling or analysis in complex matrices.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Exploits the magnetic properties of atomic nuclei.	Provides detailed structural information.[9]	Lower sensitivity for quantitative analysis compared to chromatographic methods.	Supportive. Excellent for structural confirmation but not the primary choice for routine quantitative analysis.

Based on this comparison, Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection emerges as the most suitable technique for the comprehensive analytical method validation of 3,4,5-trifluoro-N-(propan-2-yl)aniline. Its ability to separate the analyte from potential process impurities and degradation products makes it the gold standard for pharmaceutical quality control.[5]

The Validation Workflow: A Step-by-Step Approach

The validation of an analytical method is a systematic process.[1][2] The following diagram illustrates the typical workflow for validating an HPLC method for 3,4,5-trifluoro-N-(propan-2-yl)aniline.

Caption: A typical workflow for analytical method validation.

Experimental Protocols for HPLC Method Validation

The following protocols are designed to rigorously validate an RP-HPLC method for the analysis of 3,4,5-trifluoro-N-(propan-2-yl)aniline.

Specificity

Specificity is the ability of the method to unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[6][10][11]

Experimental Protocol:

• Forced Degradation: Subject a solution of 3,4,5-trifluoro-N-(propan-2-yl)aniline to stress conditions (e.g., acid, base, oxidation, heat, and light) to induce degradation.[12] The goal is to achieve 5-20% degradation of the active ingredient.[10][12]

• Chromatographic Analysis: Analyze the stressed samples alongside an unstressed sample and a placebo (if applicable) using the developed HPLC method.

• Peak Purity Analysis: Employ a photodiode array (PDA) detector to assess the peak purity of the analyte peak in the stressed samples.

• Acceptance Criteria: The analyte peak should be free from co-eluting peaks, and the peak purity angle should be less than the peak purity threshold.[10] There should be no interference from the blank or placebo at the retention time of the analyte.[11]

Linearity and Range

Linearity demonstrates the direct proportionality between the analyte concentration and the analytical response over a defined range.[13][14][15] The range is the interval between the upper and lower concentrations for which the method has suitable precision, accuracy, and linearity.[13][15]

Experimental Protocol:

• Preparation of Standards: Prepare at least five standard solutions of 3,4,5-trifluoro-N-(propan-2-yl)aniline covering a range of 50% to 150% of the expected working concentration.[13]

• Injection and Data Collection: Inject each standard solution in triplicate.

• Data Analysis: Plot a calibration curve of the mean peak area versus the concentration. Perform a linear regression analysis to determine the correlation coefficient (r²), y-intercept, and slope of the regression line.[13]

• Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.997.[13] The y-intercept should be minimal.

Accuracy

Accuracy is the closeness of the test results to the true value.[6][16][17] It is typically assessed by determining the recovery of a known amount of analyte spiked into a sample matrix.[18]

Experimental Protocol:

• Spiked Sample Preparation: Prepare samples by spiking a placebo or a known sample matrix with the analyte at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration). Prepare each level in triplicate.

• Analysis: Analyze the spiked samples using the validated method.

• Calculation: Calculate the percentage recovery for each sample.

• Acceptance Criteria: The mean recovery should be within 98.0% to 102.0% for each concentration level.[19]

Precision

Precision expresses the closeness of agreement between a series of measurements from multiple samplings of the same homogeneous sample under the prescribed conditions.[16][20] It is evaluated at three levels: repeatability, intermediate precision, and reproducibility.

Experimental Protocol:

• Repeatability (Intra-assay precision):

  • Prepare six independent samples at 100% of the target concentration.

  • Analyze the samples on the same day, with the same analyst, and on the same instrument.

  • Calculate the relative standard deviation (%RSD) of the results.

• Intermediate Precision:

  • Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

  • Calculate the %RSD for the combined data from both studies.

• Acceptance Criteria: The %RSD for repeatability and intermediate precision should be ≤ 2%.[6]

Robustness

Robustness is the measure of a method's capacity to remain unaffected by small, deliberate variations in method parameters.[21][22]

Experimental Protocol:

• Parameter Variation: Deliberately vary critical HPLC parameters one at a time, such as:

  • Flow rate (e.g., ± 0.1 mL/min)

  • Column temperature (e.g., ± 5 °C)

  • Mobile phase composition (e.g., ± 2% organic solvent)[23]

  • Mobile phase pH (e.g., ± 0.2 units)

• Analysis: Analyze a standard solution under each varied condition.

• Evaluation: Assess the impact of these changes on system suitability parameters (e.g., retention time, peak asymmetry, and resolution).

• Acceptance Criteria: The system suitability parameters should remain within the predefined acceptance criteria for all varied conditions.

Data Presentation: A Clear and Concise Summary

Quantitative data from the validation experiments should be summarized in a clear and easily comparable format.

Table 1: Linearity Data

Concentration (µg/mL)	Peak Area (mAU*s)
50	50123
75	75345
100	100567
125	125890
150	151234
Correlation Coefficient (r²)	0.9998

Table 2: Accuracy (Recovery) Data

Spiked Level	Theoretical Conc. (µg/mL)	Measured Conc. (µg/mL)	Recovery (%)
80%	80.0	79.5	99.4
100%	100.0	100.2	100.2
120%	120.0	119.8	99.8
Mean Recovery	99.8

Table 3: Precision Data

Precision Level	%RSD
Repeatability (n=6)	0.8%
Intermediate Precision (n=12)	1.2%

Conclusion

The analytical method validation for 3,4,5-trifluoro-N-(propan-2-yl)aniline, as detailed in this guide, provides a robust framework for ensuring the quality and consistency of this critical pharmaceutical intermediate. By selecting the most appropriate analytical technique, in this case, RP-HPLC, and rigorously evaluating its performance through a series of well-defined validation experiments, we can establish a reliable and defensible analytical method. This systematic approach, grounded in scientific principles and regulatory expectations, is fundamental to the successful development and commercialization of safe and effective medicines.[1][2]

References

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• AMSbiopharma. (2025, July 22). ICH Guidelines for Analytical Method Validation Explained.
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• Altabrisa Group. (2025, September 15). HPLC Specificity Testing: Importance Explained.
• Altabrisa Group. (2025, September 22). What Is HPLC Method Robustness Assessment and Its Importance?
• PharmaGuru. (2025, May 2). How To Perform Linearity and Range In Method Validation: Easy Tips.
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A Comparative Guide to the Spectroscopic Signatures of Aniline Derivatives

For researchers, scientists, and professionals in drug development, a comprehensive understanding of the spectroscopic properties of molecular scaffolds is fundamental. Aniline and its derivatives are ubiquitous in medicinal chemistry and materials science, making the ability to rapidly and accurately characterize these compounds paramount. This guide provides an in-depth comparison of the UV-Visible, Infrared, and Nuclear Magnetic Resonance spectroscopic data for aniline and three key derivatives: p-toluidine, p-chloroaniline, and p-nitroaniline. By examining the influence of electron-donating, halogen, and electron-withdrawing substituents, we will elucidate the principles that govern their distinct spectroscopic fingerprints.

The Influence of Substituents on Electronic Transitions: UV-Visible Spectroscopy

UV-Visible spectroscopy probes the electronic transitions within a molecule. For aniline and its derivatives, the key absorptions are the π→π* transitions of the benzene ring and the n→π* transition involving the lone pair of electrons on the nitrogen atom. The position of the maximum absorption (λmax) is highly sensitive to the nature of the substituent on the aromatic ring.

Aniline exhibits two primary absorption bands: a high-energy band around 230 nm and a lower-energy band around 280 nm. The latter is of particular interest as it is sensitive to substituent effects. In an acidic medium, the lone pair on the nitrogen is protonated, leading to a loss of conjugation with the ring and a shift of the main absorption band to a lower wavelength, around 203 nm, similar to that of benzene.[1][2]

The introduction of a substituent at the para position alters the electronic distribution in the molecule, thereby affecting the energy of the electronic transitions. Electron-donating groups (EDGs) increase the electron density of the ring through resonance, which raises the energy of the highest occupied molecular orbital (HOMO) and decreases the HOMO-LUMO gap. This results in a bathochromic shift (a shift to a longer wavelength) of the λmax. Conversely, electron-withdrawing groups (EWGs) decrease the electron density of the ring, lowering the energy of the LUMO and also decreasing the HOMO-LUMO gap, leading to a significant bathochromic shift.[3][4]

Comparative UV-Vis Data:

Compound	Substituent	Electronic Nature	λmax (nm)
Aniline	-H	Neutral	~230, ~280
p-Toluidine	-CH₃	Electron-Donating	~235, ~287
p-Chloroaniline	-Cl	Halogen (Inductively Withdrawing, Resonantly Donating)	~238, ~289
p-Nitroaniline	-NO₂	Electron-Withdrawing	~381

Note: λmax values can vary slightly depending on the solvent.

The data clearly illustrates the bathochromic shift induced by all substituents compared to aniline. The potent electron-withdrawing nitro group in p-nitroaniline causes the most dramatic shift due to the creation of a "push-pull" system that significantly lowers the energy of the π→π* transition with intramolecular charge transfer character.[5]

Vibrational Fingerprints: Infrared Spectroscopy

Infrared (IR) spectroscopy provides information about the vibrational modes of the functional groups within a molecule. For aniline derivatives, the key diagnostic peaks are the N-H stretches, the C-N stretch, and the aromatic C-H and C=C vibrations.

The amino group of a primary aromatic amine like aniline typically shows two N-H stretching bands: an asymmetric stretch at a higher wavenumber and a symmetric stretch at a lower wavenumber. The positions of these bands are influenced by the electronic effect of the substituent on the ring.[6] Electron-donating groups increase the electron density on the nitrogen, which can slightly strengthen the N-H bonds and shift the stretching frequencies to higher wavenumbers. Conversely, electron-withdrawing groups pull electron density away from the amino group, weakening the N-H bonds and shifting the stretching frequencies to lower wavenumbers.

Comparative IR Data (Key Peaks in cm⁻¹):

Compound	N-H Asymmetric Stretch	N-H Symmetric Stretch	C-N Stretch	Aromatic C-H Out-of-Plane Bend
Aniline	~3430	~3350	~1278	~750, ~690
p-Toluidine	~3440	~3360	~1270	~813
p-Chloroaniline	~3480	~3390	~1285	~825
p-Nitroaniline	~3478	~3350	~1300	~835

The C-N stretching vibration in aromatic amines is typically found in the 1250-1340 cm⁻¹ region. The position of this band is also sensitive to the electronic nature of the substituent. The aromatic C-H out-of-plane bending vibrations in the 690-900 cm⁻¹ region are diagnostic of the substitution pattern on the benzene ring. For para-substituted derivatives, a strong band is typically observed between 810-840 cm⁻¹.

Probing the Chemical Environment: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the structure and electronic environment of a molecule by probing the magnetic properties of atomic nuclei, primarily ¹H and ¹³C.

¹H NMR Spectroscopy

In the ¹H NMR spectrum of aniline, the protons of the amino group typically appear as a broad singlet. The chemical shifts of the aromatic protons are influenced by the electronic effects of the substituent. Electron-donating groups shield the aromatic protons, causing them to resonate at a lower chemical shift (upfield). Electron-withdrawing groups deshield the aromatic protons, causing them to resonate at a higher chemical shift (downfield).[7][8] The protons ortho and para to the amino group are more shielded than the meta protons due to the resonance donation of the nitrogen's lone pair.

¹³C NMR Spectroscopy

Similar to ¹H NMR, the chemical shifts in ¹³C NMR are governed by the electron density around the carbon atoms. The carbon atom attached to the amino group (C1) is significantly shielded. Electron-donating groups will cause an upfield shift of the aromatic carbon signals, while electron-withdrawing groups will cause a downfield shift.

Comparative NMR Data (Chemical Shifts in ppm in CDCl₃):

¹H NMR:

Compound	-NH₂	Aromatic Protons	Other
Aniline	~3.6 (s, 2H)	~6.7-7.2 (m, 5H)
p-Toluidine	~3.5 (s, 2H)	~6.6 (d, 2H), ~6.9 (d, 2H)	~2.2 (s, 3H, -CH₃)
p-Chloroaniline	~3.7 (s, 2H)	~6.6 (d, 2H), ~7.1 (d, 2H)
p-Nitroaniline	~4.2 (s, 2H)	~6.7 (d, 2H), ~8.1 (d, 2H)

¹³C NMR:

Compound	C1 (C-NH₂)	C2, C6	C3, C5	C4	Other
Aniline	~146.6	~115.1	~129.3	~118.4
p-Toluidine	~144.5	~115.3	~129.8	~127.5	~20.4 (-CH₃)
p-Chloroaniline	~145.2	~116.6	~129.4	~123.5
p-Nitroaniline	~155.4	~113.8	~126.3	~137.9

Note: Chemical shifts are approximate and can vary with solvent and concentration.

The downfield shift of the aromatic protons in p-nitroaniline, particularly those ortho to the nitro group, is a clear indication of the strong electron-withdrawing nature of the NO₂ group. Conversely, the methyl group in p-toluidine causes a slight upfield shift of the aromatic proton signals.

Visualizing Spectroscopic Principles

Caption: Influence of substituents on the key spectroscopic parameters of aniline derivatives.

Experimental Protocols

The following are generalized protocols for acquiring high-quality spectroscopic data for aniline derivatives. Instrument-specific parameters may require optimization.

UV-Visible Spectroscopy

• Sample Preparation:

  • Prepare a stock solution of the aniline derivative in a UV-transparent solvent (e.g., ethanol, methanol, or cyclohexane) at a concentration of approximately 1 mM.

  • Dilute the stock solution to a working concentration (typically 10-50 µM) to ensure the absorbance falls within the linear range of the spectrophotometer (ideally 0.2-1.0 absorbance units).

• Instrument Setup:

  • Turn on the spectrophotometer and allow the lamp to warm up for at least 30 minutes.

  • Set the desired wavelength range (e.g., 200-400 nm).

• Data Acquisition:

  • Record a baseline spectrum using a cuvette filled with the pure solvent.

  • Replace the solvent with the sample solution and record the absorbance spectrum.

Caption: Generalized workflow for UV-Visible spectroscopic analysis.

Infrared (FT-IR) Spectroscopy

• Sample Preparation (Solid Samples):

  • KBr Pellet: Grind a small amount of the solid sample with dry potassium bromide (KBr) and press into a thin, transparent pellet.

  • ATR: Place a small amount of the solid sample directly onto the ATR crystal.

• Sample Preparation (Liquid Samples):

  • Place a drop of the liquid sample between two salt plates (e.g., NaCl or KBr).

• Instrument Setup:

  • Ensure the sample compartment is purged with dry air or nitrogen to minimize interference from atmospheric water and CO₂.

• Data Acquisition:

  • Record a background spectrum (with no sample in the beam path).

  • Place the sample in the beam path and record the sample spectrum. The instrument software will automatically ratio the sample spectrum to the background spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation:

  • Dissolve 5-10 mg of the aniline derivative in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry NMR tube.

  • Ensure the sample is fully dissolved; gentle vortexing or sonication may be necessary.

• Instrument Setup:

  • Insert the NMR tube into the spectrometer.

  • Lock the spectrometer onto the deuterium signal of the solvent.

  • Shim the magnetic field to optimize its homogeneity.

  • Tune and match the probe to the desired nucleus (¹H or ¹³C).

• Data Acquisition:

  • Set the appropriate acquisition parameters (e.g., number of scans, spectral width, relaxation delay).

  • Acquire the NMR spectrum.

  • Process the data (Fourier transform, phase correction, baseline correction, and integration for ¹H NMR).

Conclusion

The spectroscopic characterization of aniline derivatives is a powerful tool for structure elucidation and for understanding the electronic properties of these important compounds. By systematically comparing the UV-Visible, IR, and NMR spectra of aniline with its para-substituted derivatives, we can observe clear trends that are directly attributable to the electronic nature of the substituents. This guide provides a framework for interpreting these spectra and serves as a practical resource for researchers working with this class of molecules.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Safe Disposal of 3,4,5-trifluoro-N-(propan-2-yl)aniline

Disclaimer: This guide is intended to provide essential safety and logistical information for the disposal of 3,4,5-trifluoro-N-(propan-2-yl)aniline in a laboratory setting. It is based on the known hazards of analogous compounds and established best practices for handling halogenated organic waste. Researchers, scientists, and drug development professionals must consult the official Safety Data Sheet (SDS) for this specific compound and adhere to their institution's Chemical Hygiene Plan and all local, state, and federal regulations.

Hazard Identification and Risk Assessment

The primary risks associated with this class of compounds include acute toxicity, skin and eye irritation, and potential for long-term health effects such as carcinogenicity and mutagenicity.[3] Furthermore, as a halogenated organic compound, it poses a significant environmental hazard if not disposed of correctly, with the potential for long-lasting aquatic toxicity.[4]

Table 1: Anticipated Hazard Profile of 3,4,5-trifluoro-N-(propan-2-yl)aniline

Hazard Category	Anticipated Risk	Rationale and Key Precautions
Acute Toxicity	High (Oral, Dermal, Inhalation)	Aniline and its derivatives are toxic.[1][3] Always handle in a certified chemical fume hood. Avoid all personal contact.[5]
Skin Corrosion/Irritation	Moderate to High	Fluorinated anilines can cause skin irritation. Prolonged contact may lead to absorption through the skin, contributing to systemic toxicity.
Serious Eye Damage/Irritation	High	Direct contact can cause serious eye damage.[3]
Environmental Hazard	High	Halogenated organic compounds can be persistent and very toxic to aquatic life with long-lasting effects.[4][6] Do not allow the product to enter drains.[7]
Combustibility	Combustible Solid/Liquid	Many aniline derivatives are combustible liquids or solids. Keep away from heat, sparks, and open flames.[7][8]

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is mandatory to prevent exposure. The type of protective equipment must be selected according to the concentration and amount of the dangerous substance at the specific workplace.[7]

• Hand Protection: Wear chemically resistant gloves, such as nitrile or neoprene. Always inspect gloves for tears or punctures before use. Dispose of contaminated gloves after use in accordance with applicable laws and good laboratory practices.[7]

• Eye and Face Protection: Use chemical safety goggles and a face shield to protect against splashes.[9]

• Skin and Body Protection: A flame-resistant lab coat is required. For tasks with a higher risk of splashing, a chemically resistant apron or a full protective suit should be worn.[7]

• Respiratory Protection: All handling of this compound that may generate vapors or aerosols must be conducted in a certified chemical fume hood. If exposure limits are exceeded, a full-face respirator with appropriate cartridges should be used.[4]

Spill Management Protocol

Immediate and appropriate response to a spill is critical to mitigate exposure and environmental contamination.

Minor Spills (within a chemical fume hood)

• Alert Personnel: Notify others in the immediate area.

• Isolate: Keep the fume hood sash at the lowest practical height.

• Absorb: Cover the spill with an inert absorbent material such as vermiculite, sand, or earth.[2][5] Do not use combustible materials like paper towels as the primary absorbent.

• Collect: Carefully scoop the absorbed material into a designated, properly labeled hazardous waste container.

• Decontaminate: Wipe the spill area with a suitable solvent (e.g., ethanol), followed by soap and water. Collect all decontamination materials as hazardous waste.

• Document: Record the spill and cleanup in the laboratory logbook.

Major Spills (outside of a chemical fume hood)

• Evacuate: Immediately evacuate all personnel from the affected area.

• Alert: Notify your institution's Environmental Health and Safety (EHS) department and emergency services.[5]

• Isolate: Close the doors to the laboratory and post a warning sign.

• Ventilate: If safe to do so, increase ventilation to the area.

• Await Professional Response: Do not attempt to clean up a major spill without specialized training and equipment.[1]

Waste Collection and Disposal Workflow

Proper segregation and labeling of waste are mandated by OSHA's Laboratory Standard (29 CFR 1910.1450) and EPA regulations.[10][11] Never mix incompatible waste streams.[10]

Waste Segregation

• Halogenated Organic Waste: All waste containing 3,4,5-trifluoro-N-(propan-2-yl)aniline, including unused product, reaction byproducts, and contaminated materials (gloves, absorbent, etc.), must be collected in a dedicated, clearly labeled "Halogenated Organic Waste" container.[12]

• Container Requirements: Use a robust, leak-proof container with a secure screw-top cap. The container must be compatible with the chemical.

• Labeling: The waste container must be labeled with:

  • The words "Hazardous Waste"

  • The full chemical name: "3,4,5-trifluoro-N-(propan-2-yl)aniline" and any other chemical constituents.

  • The associated hazards (e.g., "Toxic," "Environmental Hazard").[11]

Disposal Decision Workflow

The following diagram outlines the decision-making process for the proper disposal of 3,4,5-trifluoro-N-(propan-2-yl)aniline and associated waste.

Caption: Waste Disposal Workflow for 3,4,5-trifluoro-N-(propan-2-yl)aniline.

Approved Disposal Method

As a halogenated organic compound, 3,4,5-trifluoro-N-(propan-2-yl)aniline is subject to specific disposal regulations under the EPA.[13][14] The required method of disposal is high-temperature incineration at a licensed hazardous waste treatment facility.[6] This process is necessary to ensure the complete destruction of the halogenated molecules, preventing the release of persistent and toxic compounds into the environment.

Under no circumstances should this chemical or its waste be disposed of down the drain. [7] This is illegal and poses a severe threat to aquatic ecosystems.

Decontamination Procedures

• Equipment: All non-disposable glassware and equipment that have been in contact with the chemical must be decontaminated. Rinse the equipment multiple times with a suitable organic solvent (e.g., acetone or ethanol) in a fume hood. The solvent rinsate must be collected and disposed of as halogenated organic waste. After the solvent rinse, the equipment can be washed with soap and water.

• Work Surfaces: Decontaminate the work area within the fume hood by wiping it down with a cloth soaked in a suitable solvent, followed by a thorough cleaning with soap and water. All cleaning materials must be disposed of as solid hazardous waste.[5]

Regulatory Compliance

All procedures for handling and disposing of 3,4,5-trifluoro-N-(propan-2-yl)aniline must comply with the following regulations:

• OSHA 29 CFR 1910.1450: "Occupational Exposure to Hazardous Chemicals in Laboratories" (the Laboratory Standard). This requires a written Chemical Hygiene Plan and employee training.[10][11][15][16][17]

• EPA 40 CFR Parts 260-273: The Resource Conservation and Recovery Act (RCRA) regulations governing the identification, handling, and disposal of hazardous waste. Halogenated organic compounds are specifically regulated.[13]

Always consult your institution's Chemical Hygiene Officer or EHS department to ensure full compliance with all applicable regulations.

References

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• Apollo Scientific. (2023, July 7). 4-Fluoroaniline Safety Data Sheet.
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• Sigma-Aldrich. (2025, May 20). SAFETY DATA SHEET.
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